Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

Core Science & Biosynthesis

A Technical Guide to Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate: Synthesis, Properties, and Applications

Abstract: This technical guide provides a comprehensive overview of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate, a heterocyclic compound featuring a fused thiophene and pyrrole ring system. This scaffold, known as thieno[3,2-b]pyrrole, is a "privileged" structure in medicinal chemistry and a versatile building block in materials science. This document details its molecular structure, physicochemical properties, robust synthetic methodologies, and key applications. It is intended for researchers, chemists, and professionals in drug discovery and materials development, offering both foundational knowledge and practical, field-proven experimental protocols.

Introduction

The thieno[3,2-b]pyrrole core is a significant heteroaromatic scaffold due to its structural rigidity, planarity, and rich electron density. These characteristics make it an excellent bioisostere for indole and other fused bicyclic systems in pharmacologically active molecules.[1] Derivatives of this core have demonstrated a wide spectrum of biological activities, including antiviral, anti-inflammatory, and immunomodulatory properties.[2] Specifically, Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate serves as a key intermediate, providing multiple reaction sites for the synthesis of diverse chemical libraries aimed at discovering new therapeutic agents and advanced organic materials.[3][4]

Molecular Structure and Properties

Chemical Structure

Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is characterized by a central thieno[3,2-b]pyrrole nucleus with two ethyl ester groups at the C2 and C5 positions. The pyrrolic nitrogen at position 4 is a key site for functionalization.

Caption: Chemical structure of the title compound.

Physicochemical Properties

The key identifying and physical properties of the compound are summarized below.

Property	Value	Reference
IUPAC Name	diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate	[5]
CAS Number	89168-61-6	[5]
Molecular Formula	C₁₂H₁₃NO₄S	[5]
Molecular Weight	267.31 g/mol	[5]
Appearance	Crystalline Solid / Powder	[6]
Purity	Typically ≥97%	[6]

Note: Specific data like melting point and solubility are not consistently reported in public literature and should be determined empirically or sourced from the supplier's certificate of analysis.

Synthesis and Manufacturing

The construction of the thieno[3,2-b]pyrrole core is a well-established process in synthetic organic chemistry, often involving a modular approach that builds the thiophene and pyrrole rings sequentially. A common and highly effective strategy involves an initial Gewald reaction to form a functionalized 2-aminothiophene, followed by a Hemetsberger-Knittel type cyclization to construct the fused pyrrole ring.[3][7]

General Synthetic Workflow

The synthesis begins with readily available starting materials and proceeds through two key transformations to yield the target scaffold.

Caption: General workflow for thieno[3,2-b]pyrrole synthesis.

Detailed Experimental Protocols

Protocol 3.2.1: Synthesis of Ethyl 2-aminothiophene-3-carboxylate (Gewald Reaction)

The Gewald reaction is a robust, one-pot multicomponent reaction ideal for creating polysubstituted 2-aminothiophenes.[8] The reaction condenses a carbonyl compound with an active methylene nitrile and elemental sulfur, catalyzed by a base.

• Causality: The base (e.g., morpholine or triethylamine) serves a dual purpose. It catalyzes the initial Knoevenagel condensation between the ketone and the active nitrile and also facilitates the subsequent addition of sulfur and the final ring-closing cyclization.[9][10] Ethanol is a common solvent due to its ability to dissolve the reactants and its appropriate boiling point.

• Methodology:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine ethyl cyanoacetate (0.1 mol), an appropriate α-methylene ketone (0.1 mol), and elemental sulfur (0.11 mol) in absolute ethanol (80 mL).

  • Base Addition: To the stirred suspension, add triethylamine (0.1 mol) dropwise at room temperature. An exothermic reaction may be observed.

  • Reaction Execution: Heat the mixture to 50-60°C and stir for 2-4 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.[11]

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water with stirring.

  • Purification: Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry. Recrystallize the crude product from ethanol or an ethanol/water mixture to yield the pure 2-aminothiophene intermediate.[11]

Protocol 3.2.2: Synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate (via Hemetsberger-Knittel Annulation)

This step involves the thermal decomposition of an α-azido acrylate intermediate, which undergoes intramolecular cyclization to form the pyrrole ring.[12]

• Causality: The synthesis proceeds via an ethyl 2-azido-3-(thiophen-2-yl)acrylate intermediate. Upon heating in a high-boiling solvent like o-xylene, this intermediate loses dinitrogen (N₂) to form a highly reactive nitrene. The nitrene then rapidly undergoes an intramolecular C-H insertion reaction with the adjacent thiophene ring to form the fused pyrrole, a thermodynamically favorable process.[7][13]

• Methodology:

  • Intermediate Formation: React the 2-aminothiophene from Protocol 3.2.1 with ethyl 2-azidoacetate. This is typically achieved under basic conditions (e.g., sodium ethoxide in ethanol) at low temperatures (0 °C) to form the corresponding 2-azido-3-(thiophen-2-yl)acrylate.[7]

  • Cyclization Setup: Dissolve the purified azido-acrylate intermediate in a high-boiling, inert solvent such as o-xylene in a flask equipped with a reflux condenser and a nitrogen inlet.

  • Thermolysis: Heat the solution to reflux (approx. 144 °C) for 2-5 hours. The evolution of nitrogen gas should be observed. Monitor the reaction by TLC.

  • Isolation and Purification: After the reaction is complete, cool the mixture and remove the solvent under reduced pressure. Purify the resulting crude residue by column chromatography on silica gel (eluent typically a hexane/ethyl acetate gradient) to afford the final product, Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

Chemical Reactivity and Derivatization

The Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate scaffold offers several sites for chemical modification, making it an excellent starting point for generating compound libraries.[4]

In the diagram above, the molecular structure would be centered. The numbered circles indicate key reactive sites:

• 1: Pyrrole N-H (acidic proton)

• 2: Ester carbonyls (susceptible to nucleophilic attack)

• 3: Electron-rich positions on the rings

Caption: Key sites for functionalization.

Protocol: N-Alkylation of the Thienopyrrole Core

Functionalization of the pyrrole nitrogen is a common first step in diversifying the scaffold.[3]

• Causality: A strong base like sodium hydride (NaH) is required to deprotonate the relatively acidic N-H proton of the pyrrole ring (pKa ≈ 17). This generates a potent nucleophilic anion, which readily attacks electrophilic alkylating agents (e.g., alkyl halides) in an Sₙ2 reaction. Anhydrous THF is used as the solvent to prevent quenching of the highly reactive NaH and the resulting anion.[3]

• Methodology:

  • Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), add Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF).

  • Deprotonation: Cool the solution to 0°C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Allow the mixture to stir at 0°C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes.

  • Alkylation: Cool the reaction mixture back to 0°C. Add the desired alkylating agent (e.g., methyl iodide or benzyl bromide, 1.1 eq) dropwise via syringe.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion (typically 2-12 hours, monitor by TLC).

  • Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0°C.

  • Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to yield the N-alkylated derivative.[3]

Applications in Research and Development

The thieno[3,2-b]pyrrole scaffold is a cornerstone in modern drug discovery and materials science.

• Medicinal Chemistry: The core is prevalent in compounds designed as inhibitors and modulators for various biological targets. Its derivatives have been identified as potent inhibitors of neurotropic alphaviruses and the parasite Giardia duodenalis. The ability to easily modify the scaffold at multiple positions allows for systematic Structure-Activity Relationship (SAR) studies to optimize potency and selectivity.

• Materials Science: The planar, electron-rich nature of the thieno[3,2-b]pyrrole system makes it an excellent building block for π-conjugated polymers and small molecules. These materials are investigated for use in organic electronics, including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and as hole transport materials in perovskite solar cells. The ester groups on the title compound can be hydrolyzed to carboxylic acids, providing anchor points for polymerization or attachment to surfaces.

Conclusion

Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is a high-value synthetic intermediate whose importance is derived from the versatile and biologically significant thieno[3,2-b]pyrrole core. Its synthesis is achievable through robust and scalable chemical transformations like the Gewald and Hemetsberger-Knittel reactions. The multiple handles for chemical functionalization ensure its continued relevance in the development of novel therapeutics and advanced functional materials. The protocols and data presented in this guide offer a solid foundation for researchers to confidently utilize this powerful molecular scaffold in their work.

References

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Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate: A Technical Guide to Structure, Synthesis, and Pharmacological Applications

Executive Summary

The thieno[3,2-b]pyrrole scaffold represents a highly versatile, privileged bicyclic system in modern medicinal chemistry and materials science. As a bioisostere of indole and benzothiophene, the fusion of an electron-rich thiophene with a pyrrole ring creates a unique electronic landscape capable of participating in complex π-π stacking, hydrogen bonding, and metal coordination.

This whitepaper provides an in-depth technical analysis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate , focusing on its physicochemical properties, de novo synthetic methodologies, and its expanding pharmacological footprint. By examining the causality behind synthetic choices and the self-validating nature of the experimental protocols, this guide serves as an authoritative resource for drug development professionals and synthetic chemists.

Structural & Physicochemical Profiling

The core of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is characterized by its planar, conjugated bicyclic system. The presence of two electron-withdrawing ethyl ester groups at the 2- and 5-positions significantly modulates the electron density of the heteroaromatic core, enhancing its metabolic stability compared to unsubstituted thienopyrroles. This specific substitution pattern is highly sought after for developing combinatorial libraries targeting viral replicases and kinase domains[1].

Quantitative Data Summary

Property	Value
Chemical Name	Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate
CAS Number	89168-61-6[2]
Molecular Formula	C12H13NO4S[2]
Molecular Weight	267.30 g/mol [2]
Scaffold Architecture	Fused bicyclic heteroaromatic (Thieno[3,2-b]pyrrole)
Key Functional Groups	Secondary amine (pyrrole N-H), Diethyl dicarboxylate
Electronic Profile	Push-pull system (Electron-rich core, electron-withdrawing esters)

De Novo Synthesis Methodology (Self-Validating Protocol)

The construction of the functionalized 4H-thieno[3,2-b]pyrrole-5-carboxylate core requires a highly controlled, multi-step sequence. To ensure reproducibility and structural integrity, the following protocol employs a self-validating framework where each phase mandates analytical confirmation before progression[3].

Phase 1: Thiophene Core Assembly (Gewald Reaction)

Causality: The Gewald multicomponent condensation is selected because it efficiently constructs a highly functionalized 2-aminothiophene in a single pot. This provides the exact regiochemical substitution (amine and ester groups) required for the subsequent pyrrole annulation.

• Reagent Charging: In a round-bottom flask, combine the appropriate ketone precursor, ethyl cyanoacetate (1.0 equiv), and elemental sulfur (1.0 equiv) in ethanol.

• Catalysis: Add diethylamine (0.5 equiv) dropwise. The base catalyzes the Knoevenagel condensation followed by cyclization with sulfur.

• Heating: Reflux the mixture at 55–65°C for 3 hours.

• Self-Validation Checkpoint (TLC & NMR): Quench a 0.1 mL aliquot. Perform TLC (Hexane:EtOAc 3:1). A successful reaction is indicated by the disappearance of the ketone. Confirm the intermediate via 1H NMR, specifically looking for the broad singlet of the NH2​ protons (~6.5 ppm) and the thiophene backbone proton.

Phase 2: Pyrrole Annulation (Hemetsberger-Knittel Cyclization)

Causality: Fusing a pyrrole ring to a thiophene is sterically and electronically demanding. The Hemetsberger-Knittel approach is utilized because it relies on the thermal decomposition of an azide to form a highly reactive singlet nitrene, which undergoes spontaneous C-H insertion into the adjacent thiophene position, ensuring high regioselectivity[3].

• Azide Formation: React the validated 2-aminothiophene intermediate with ethyl azidoacetate in the presence of sodium ethoxide at -10°C.

• Thermal Decomposition: Isolate the resulting vinyl azide intermediate and dissolve it in a high-boiling non-polar solvent (e.g., xylene or toluene). Reflux at 130°C for 4 hours. Nitrogen gas evolution will be observed.

• Self-Validation Checkpoint (LC-MS): Sample the reaction mixture. LC-MS must confirm a mass shift corresponding to the exact loss of N2​ (M - 28 Da), indicating successful nitrene insertion and ring closure.

Phase 3: Esterification & Final Purification

• Isolation: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate via silica gel column chromatography.

• Final Validation: Confirm the final structure using 13C NMR to verify the presence of both ester carbonyl carbons (~160-165 ppm) and HRMS for the exact mass of 267.30 g/mol .

Synthetic workflow for Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

Pharmacological & Medicinal Chemistry Applications

The thieno[3,2-b]pyrrole core is a "privileged scaffold" that has demonstrated profound physiological activity across multiple therapeutic areas. The diethyl dicarboxylate derivative serves as a highly modular building block for synthesizing complex active pharmaceutical ingredients (APIs).

Antiviral Activity (Alphaviruses & HCV)

Thieno[3,2-b]pyrrole derivatives have been identified as potent allosteric inhibitors of the Hepatitis C Virus (HCV) RNA polymerase[4]. Furthermore, high-throughput screening has validated this scaffold as a novel class of small-molecule inhibitors against virulent neurotropic alphaviruses (such as WEEV and EEEV). The mechanism involves targeting highly conserved viral replicase proteins, severely reducing viral RNA accumulation in neuronal cells[4].

Anticancer Potential (Kinase Inhibition)

Recent in-silico and in-vitro studies have demonstrated that functionalized thienopyrroles exhibit strong binding affinity for Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase. MTT assays on MCF-7 breast cancer cell lines have shown that specific derivatives can significantly decrease cell viability, positioning the scaffold as a promising lead for targeted oncology therapies[5].

Antiparasitic Efficacy

Derivatives of the scaffold, particularly thieno[3,2-b]pyrrole-5-carboxamides, have been identified as potent and selective inhibitors of Giardia duodenalis. These compounds exhibit cytocidal activity at sub-micromolar concentrations against both human-infecting assemblages and metronidazole-resistant parasite strains, highlighting their potential to overcome existing drug resistance[6].

Pharmacological targets and mechanisms of thieno[3,2-b]pyrrole derivatives.

Material Science & Optoelectronics

Beyond medicinal chemistry, the thieno[3,2-b]pyrrole scaffold is highly valued in the development of organic electronics. The electron-rich nature of the fused rings allows for efficient electrochemical polymerization. When subjected to anodic oxidation, the monomer yields poly(thieno[3,2-b]pyrrole), forming thin, highly conductive films. These polymers exhibit distinct oxidized and reduced states, making them excellent candidates for organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and electrochromic devices[7].

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• Identification of Thieno[3,2-b]Pyrrole Derivatives as Novel Small Molecule Inhibitors of Neurotropic Alphaviruses. NIH.
• Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. Taylor & Francis.
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• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. NIH.

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Spectroscopic data of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

An In-depth Technical Guide to the Spectroscopic Properties of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

Introduction

The thieno[3,2-b]pyrrole scaffold is a fused heterocyclic system of significant interest in medicinal chemistry and materials science, serving as a core component in the development of novel therapeutic agents and organic electronic materials.[1][2] Its rigid, planar structure and rich electron density make it an attractive pharmacophore and a promising building block for conjugated polymers. This guide focuses on a specific derivative, Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate, providing a detailed analysis of its expected spectroscopic characteristics.

Due to the limited availability of a complete, published experimental dataset for this exact molecule, this document presents a comprehensive set of predicted spectroscopic data. These predictions are grounded in the well-established principles of spectroscopic theory and are substantiated by data from closely related thienopyrrole structures and analogous diethyl ester compounds.[3][4][5] This guide is intended to serve as a valuable resource for researchers in the synthesis, identification, and characterization of this compound, offering a robust framework for interpreting experimental results.

Below is the chemical structure of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate, with atom numbering used for reference throughout this guide.

Caption: Structure of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

Part 1: Predicted Spectroscopic Data & Interpretation

This section provides a detailed breakdown of the predicted spectroscopic data for the title compound.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum is expected to be highly informative, confirming the presence of the aromatic protons on the heterocyclic core and the two equivalent ethyl ester groups. The chemical shifts are influenced by the electron-withdrawing nature of the carboxylate groups and the aromatic ring currents of the fused system.

Table 1: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
N-H (4)	9.0 - 11.0	broad singlet	-	1H
H-3	7.20 - 7.40	singlet	-	1H
H-6	7.00 - 7.20	singlet	-	1H
-OCH₂ (12, 16)	4.30 - 4.50	quartet	7.1	4H
-CH₃ (13, 17)	1.30 - 1.50	triplet	7.1	6H

Interpretation:

• N-H Proton (4): The pyrrolic N-H proton is anticipated to appear as a broad singlet in the downfield region (9.0-11.0 ppm). Its broadness is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. Its downfield shift is characteristic of pyrrolic protons and is further enhanced by the deshielding effects of the adjacent ester group. Similar N-H shifts are observed in related thienopyrrole carboxamides.[6]

• Aromatic Protons (H-3, H-6): The protons on the thiophene (H-3) and pyrrole (H-6) rings are expected to appear as sharp singlets. The absence of adjacent protons precludes any spin-spin coupling. The H-3 proton on the thiophene ring is predicted to be slightly more downfield than H-6 on the pyrrole ring due to the differing electronic environments of the two five-membered rings.

• Ethyl Ester Protons (-OCH₂ and -CH₃): The two diethyl ester groups are chemically equivalent due to the molecule's symmetry. The methylene protons (-OCH₂) are adjacent to an electron-withdrawing oxygen atom, causing them to resonate at a downfield shift of approximately 4.30-4.50 ppm.[7] They will appear as a quartet due to coupling with the three protons of the methyl group. The terminal methyl protons (-CH₃) will appear as a triplet around 1.30-1.50 ppm, coupled to the methylene protons.[7]

Caption: Predicted ¹H NMR spectral correlations.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum will be crucial for confirming the carbon framework of the molecule. The chemical shifts will reflect the hybridization and electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (8, 9)	160.0 - 165.0
C-7a	140.0 - 145.0
C-3a	135.0 - 140.0
C-2	125.0 - 130.0
C-5	120.0 - 125.0
C-3	115.0 - 120.0
C-6a	110.0 - 115.0
C-6	105.0 - 110.0
-OCH₂ (12, 16)	60.0 - 65.0
-CH₃ (13, 17)	14.0 - 15.0

Interpretation:

• Carbonyl Carbons (C-8, C-9): The ester carbonyl carbons are the most deshielded, appearing in the 160.0-165.0 ppm range, which is typical for ester carbonyls conjugated with an aromatic system.[8][9]

• Aromatic Carbons (C-2, C-3, C-3a, C-5, C-6, C-6a, C-7a): The eight carbons of the fused heterocyclic core will resonate in the aromatic region (105-145 ppm). The quaternary carbons (C-2, C-3a, C-5, C-6a, C-7a) are typically identified by their lower intensity in a standard broadband-decoupled spectrum. Their precise shifts are influenced by their position relative to the heteroatoms (N and S) and the electron-withdrawing ester groups. For instance, carbons adjacent to the sulfur and nitrogen atoms (C-3a, C-7a) and those bearing the ester groups (C-2, C-5) are expected to be further downfield.[3]

• Ethyl Ester Carbons (-OCH₂ and -CH₃): The methylene carbon (-OCH₂) is expected around 60.0-65.0 ppm, while the terminal methyl carbon (-CH₃) will be the most upfield signal, around 14.0-15.0 ppm. These values are characteristic for diethyl ester moieties.[9][10]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and can provide structural information through fragmentation analysis. Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule.

Table 3: Predicted Mass Spectrometry Data (ESI+)

Ion	Predicted m/z	Interpretation
[M+H]⁺	268.06	Molecular ion peak (protonated molecule)
[M+Na]⁺	290.04	Sodium adduct
[M-C₂H₄+H]⁺	240.03	Loss of ethylene from an ethyl group
[M-OC₂H₅+H]⁺	222.04	Loss of an ethoxy radical
[M-COOC₂H₅+H]⁺	194.05	Loss of an entire ethyl carboxylate group

Interpretation:

The molecular formula of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is C₁₂H₁₃NO₄S, with a molecular weight of 267.31 g/mol . In positive-ion ESI-MS, the base peak is expected to be the protonated molecule [M+H]⁺ at m/z 268.06. A sodium adduct [M+Na]⁺ at m/z 290.04 is also highly probable.

Fragmentation patterns for thienopyrrole and pyrrole derivatives often involve the cleavage of side chains.[11][12] Key expected fragmentation pathways for this molecule include the sequential loss of ethylene (28 Da) and the ethoxy group (45 Da) from the ester functions. A more significant fragmentation would be the loss of an entire ethyl carboxylate group (73 Da).

Infrared (IR) Spectroscopy

The IR spectrum will clearly indicate the presence of the key functional groups: the N-H bond, the C=O of the ester, and the C-O bonds.

Table 4: Predicted IR Absorption Data (KBr Pellet)

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H stretch	3250 - 3400	Medium, sharp
C-H stretch (aromatic)	3050 - 3150	Medium
C-H stretch (aliphatic)	2850 - 3000	Medium
C=O stretch (ester)	1690 - 1720	Strong, sharp
C=C stretch (aromatic)	1500 - 1600	Medium
C-O stretch (ester)	1200 - 1300	Strong
C-N stretch	1100 - 1200	Medium

Interpretation:

• N-H Stretch: A sharp to medium intensity peak around 3250-3400 cm⁻¹ is characteristic of the N-H stretching vibration in the pyrrole ring.

• C=O Stretch: The most prominent peak in the spectrum will be the strong, sharp absorption from the ester carbonyl (C=O) stretch. Because the carbonyl is conjugated with the aromatic system, its frequency is lowered to the 1690-1720 cm⁻¹ range, compared to a saturated aliphatic ester (1735-1750 cm⁻¹).[13][14]

• C-O Stretch: A strong band corresponding to the C-O stretching vibration of the ester group is expected in the 1200-1300 cm⁻¹ region.[13]

• C-H Stretches: Aromatic C-H stretches will appear above 3000 cm⁻¹, while the aliphatic C-H stretches of the ethyl groups will be just below 3000 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum provides information about the electronic transitions within the conjugated π-system of the molecule.

Table 5: Predicted UV-Vis Absorption Data (in Ethanol)

Transition	Predicted λ_max (nm)
π → π	280 - 320
π → π	230 - 250

Interpretation:

The extended conjugation of the fused thieno[3,2-b]pyrrole system is expected to result in strong UV absorption. Similar thienopyrrole systems exhibit absorption maxima in the UV region.[15][16] We predict at least two significant π → π* transitions. The lower energy absorption, likely appearing between 280-320 nm, corresponds to the transition involving the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) of the entire conjugated system. A higher energy absorption may be observed in the 230-250 nm range. The exact position and intensity of these bands are sensitive to the solvent used.

Part 2: Experimental Protocols & Methodologies

To empirically validate the predicted data, the following standard operating procedures for spectroscopic analysis are recommended.

Sources

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• 4. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
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• 16. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to ¹H and ¹³C NMR of Thieno[3,2-b]pyrrole Derivatives

This guide provides a comprehensive overview of the principles and practical applications of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of thieno[3,2-b]pyrrole derivatives. Designed for researchers, scientists, and professionals in drug development, this document delves into the characteristic spectral features of the thieno[3,2-b]pyrrole core, the influence of various substituents, and best practices for data acquisition and interpretation.

The Thieno[3,2-b]pyrrole Core: A Privileged Scaffold

The thieno[3,2-b]pyrrole scaffold is a fused heterocyclic system of significant interest in medicinal chemistry and materials science. Its indole-like structure makes it a valuable pharmacophore, with derivatives exhibiting a wide range of biological activities, including antiviral and anticancer properties.[1][2] The electronic properties of this electron-rich system also make it a promising building block for organic electronics.[3][4][5] A precise understanding of the structure of novel thieno[3,2-b]pyrrole derivatives is paramount for establishing structure-activity relationships (SAR) and optimizing their properties. NMR spectroscopy is the most powerful tool for the unambiguous structural characterization of these molecules in solution.

Fundamental ¹H and ¹³C NMR Spectral Features of the Thieno[3,2-b]pyrrole Core

The interpretation of the NMR spectra of thieno[3,2-b]pyrrole derivatives begins with a thorough understanding of the signals arising from the parent, unsubstituted core. The numbering convention used throughout this guide is as follows:

Caption: Numbering of the thieno[3,2-b]pyrrole core.

¹H NMR Spectroscopy

The aromatic protons of the thieno[3,2-b]pyrrole core resonate in distinct regions of the ¹H NMR spectrum. The protons on the thiophene ring (H2 and H3) typically appear as doublets due to coupling with each other. Similarly, the protons on the pyrrole ring (H5 and H6) also show characteristic chemical shifts. The N-H proton (H4) signal can be broad and its chemical shift is highly dependent on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of the thieno[3,2-b]pyrrole core displays signals for six carbon atoms. The chemical shifts of these carbons are influenced by their proximity to the heteroatoms (sulfur and nitrogen) and the overall electron distribution in the aromatic system. The quaternary carbons (C3a and C6a) at the ring fusion are also observable and their assignment is often confirmed using 2D NMR techniques.

Substituent Effects on ¹H and ¹³C NMR Spectra

The introduction of substituents to the thieno[3,2-b]pyrrole core significantly alters the chemical shifts of the ring protons and carbons. These changes provide valuable information about the position and electronic nature of the substituents.

Electronic Effects of Substituents

• Electron-Withdrawing Groups (EWGs): Substituents such as nitro (-NO₂), cyano (-CN), and carbonyl (-C=O) groups are electron-withdrawing. When attached to the thieno[3,2-b]pyrrole ring, they decrease the electron density of the aromatic system. This deshielding effect causes the signals of nearby protons and carbons to shift downfield (to higher ppm values).

• Electron-Donating Groups (EDGs): Substituents like alkyl (-R), alkoxy (-OR), and amino (-NR₂) groups are electron-donating. They increase the electron density of the ring, leading to increased shielding of the nuclei. Consequently, the signals of adjacent protons and carbons shift upfield (to lower ppm values).

The magnitude of these shifts is dependent on both the nature of the substituent and its position on the ring.

Tabulated NMR Data for Substituted Thieno[3,2-b]pyrrole Derivatives

The following tables summarize representative ¹H and ¹³C NMR data for a selection of substituted thieno[3,2-b]pyrrole derivatives, illustrating the effects of different functional groups.

Table 1: Representative ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for Substituted Thieno[3,2-b]pyrrole Derivatives in CDCl₃.

Compound/Substituent(s)	H-2	H-3	H-5	H-6	Other Protons	Source
Methyl 2-bromo-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	7.06 (s)	7.00 (s)	-	-	4.02 (s, OCH₃), 3.92 (s, NCH₃)	[3]
Methyl-4-benzyl-6-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate	7.26-7.33 (m)	6.89 (d, J=5.3)	-	-	5.72 (s, CH₂Ph), 3.87 (s, OCH₃)	[3]
4-Acetyl-5,6-diphenyl-4H-thieno[3,2-b]pyrrole	7.29 (d, J=5.2)	7.67 (d, J=5.2)	-	-	2.01 (s, COCH₃), 7.19-7.43 (m, Ph)	[6]
N-(2-chlorophenyl)-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxamide	6.62-6.59 (m)	-	-	-	2.54 (d, J=1.1, CH₃), 11.55 (brs, NH)	[1]

Table 2: Representative ¹³C NMR Chemical Shifts (δ, ppm) for Substituted Thieno[3,2-b]pyrrole Derivatives in CDCl₃.

Compound/Substituent(s)	C-2	C-3	C-3a	C-5	C-6	C-6a	Other Carbons	Source
Methyl 2-bromo-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	116.05	113.51	143.39	125.73	108.58	121.95	34.62 (NCH₃), 51.37 (OCH₃), 162.07 (CO)	[3]
Methyl-4-benzyl-6-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate	129.80	113.13	142.11	123.91	97.21	121.50	51.21 (OCH₃), 51.44 (NCH₂), 161.27 (CO)	[3]
4-Acetyl-5,6-diphenyl-4H-thieno[3,2-b]pyrrole	121.3	124.9	139.1	116.9	-	132.7	26.3 (COCH₃), 169.3 (CO)	[6]

Advanced NMR Techniques for Structural Elucidation

While 1D ¹H and ¹³C NMR spectra provide fundamental information, complex substitution patterns or overlapping signals often necessitate the use of two-dimensional (2D) NMR techniques for unambiguous structure determination.[7][8]

Caption: A typical workflow for structure elucidation using 2D NMR.

COSY (Correlation Spectroscopy)

The COSY experiment reveals correlations between protons that are spin-spin coupled, typically over two or three bonds. For thieno[3,2-b]pyrrole derivatives, COSY is invaluable for identifying adjacent protons, such as H-2 and H-3 on the thiophene ring, and H-5 and H-6 on the pyrrole ring.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates the chemical shifts of protons directly attached to carbon atoms. This allows for the unambiguous assignment of carbon signals for all protonated carbons in the thieno[3,2-b]pyrrole ring and its substituents.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment shows correlations between protons and carbons that are separated by two or three bonds. This is a powerful tool for piecing together the carbon skeleton of the molecule. HMBC is particularly useful for assigning quaternary carbons (like C-3a and C-6a) and for establishing connectivity between the thieno[3,2-b]pyrrole core and its substituents.

Experimental Protocols

Adherence to standardized experimental protocols is crucial for obtaining high-quality, reproducible NMR data.

Sample Preparation

A well-prepared NMR sample is the foundation of a successful experiment.

• Sample Quantity: For a standard 5 mm NMR tube, a sample concentration of 10-50 mM is generally sufficient for ¹H NMR, while 50-200 mM is recommended for ¹³C NMR. This typically corresponds to 5-25 mg of a small molecule for ¹H and 50-100 mg for ¹³C experiments.

• Solvent Selection: A suitable deuterated solvent must be chosen that completely dissolves the sample. Common choices for thieno[3,2-b]pyrrole derivatives include chloroform-d (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence the chemical shifts, particularly of labile protons like N-H.[9][10][11]

• Sample Preparation Workflow:

  • Dissolve the accurately weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Ensure complete dissolution, using gentle warming or sonication if necessary.

  • If any particulate matter is present, filter the solution through a small cotton plug in a Pasteur pipette into a clean, high-quality NMR tube.

  • Cap the NMR tube securely and wipe the outside with a lint-free tissue to remove any contaminants.

Sources

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• 2. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieno[3,2-b]pyrrole and Benzo[c][1,2,5]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 7. sites.esa.ipb.pt [sites.esa.ipb.pt]
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• 9. scielo.br [scielo.br]
• 10. thieme-connect.de [thieme-connect.de]
• 11. unn.edu.ng [unn.edu.ng]

Protocols & Analytical Methods

Synthesis Protocol for Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate: A Hemetsberger-Knittel Approach

Scientific Context & Mechanistic Rationale

Thieno[3,2-b]pyrroles are privileged heteropentalene scaffolds that function as potent bioisosteres of indoles. They are highly valued in the development of organic semiconductors, hole-transport materials (HTMs) for perovskite solar cells, and advanced pharmaceutical agents, including allosteric inhibitors of the Hepatitis C virus NS5B polymerase[1]. The synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate (CAS: 89168-61-6) requires the regioselective construction of a pyrrole ring fused to a functionalized thiophene core.

Reaction Workflow

Figure 1: Hemetsberger-Knittel synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

Phase 1: Knoevenagel Condensation (Azidoacrylate Synthesis)

Expertise & Causality: The reaction between ethyl 5-formylthiophene-2-carboxylate and ethyl azidoacetate requires a strong base (NaOEt) to generate the reactive enolate. Strict temperature control (starting at -10 °C) is non-negotiable; elevated temperatures in the presence of a strong base will cause the premature decomposition of the azide or drive unwanted side reactions, such as self-condensation or triazole formation[2].

Step-by-Step Protocol:

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve ethyl 5-formylthiophene-2-carboxylate (10.0 mmol, 1.0 eq) and ethyl azidoacetate (30.0 mmol, 3.0 eq) in 40 mL of anhydrous ethanol[1].

• Cooling: Submerge the reaction flask in an ice/salt bath to bring the internal temperature to exactly -10 °C.

• Base Addition: Dropwise add a freshly prepared solution of sodium ethoxide (NaOEt) in ethanol (30.0 mmol, 3.0 eq) over a period of 30 minutes. Monitor the internal temperature to ensure it does not exceed 0 °C.

• Maturation: Remove the cooling bath and allow the reaction to gradually warm to room temperature. Stir for an additional 2 to 4 hours.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl (50 mL) to neutralize the base and halt enolate activity. Extract the aqueous layer with ethyl acetate (3 × 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the intermediate: ethyl (Z)-2-azido-3-(5-(ethoxycarbonyl)thiophen-2-yl)acrylate.

Self-Validating System: Confirm the success of Phase 1 using Infrared (IR) spectroscopy. The appearance of a sharp, intense asymmetric azide stretching band at ~2115 cm⁻¹ is the definitive marker of product formation.

Phase 2: Thermolytic Cyclization (Hemetsberger-Knittel Reaction)

Expertise & Causality: The conversion of the azidoacrylate to the thieno[3,2-b]pyrrole core relies entirely on thermal activation to extrude N₂ and form a singlet vinyl nitrene. This requires high activation energy, necessitating a high-boiling solvent like xylene (b.p. ~140 °C). Crucially, this step must be performed under high dilution (~0.1 M) . Nitrenes are exceptionally reactive; high concentrations will kinetically favor bimolecular side reactions (e.g., nitrene dimerization into azo compounds or intermolecular insertions) over the desired unimolecular intramolecular C-H insertion[2].

Step-by-Step Protocol:

• Preparation: Dissolve the purified azidoacrylate intermediate (5.0 mmol) in 50 mL of anhydrous xylene (mixture of isomers) to achieve a concentration of ~0.1 M.

• Degassing: Sparge the solution with argon gas for 15 minutes to remove dissolved oxygen, which can intercept and oxidize the nitrene intermediate.

• Thermolysis: Equip the flask with a reflux condenser and heat the solution to 140 °C. You will observe the steady evolution of N₂ gas bubbles, visually confirming the generation of the nitrene.

• Completion: Reflux for 2 to 3 hours. The reaction is deemed complete when gas evolution ceases and TLC/LC-MS indicates the total consumption of the azidoacrylate starting material.

• Isolation: Cool the mixture to room temperature. Remove the xylene under reduced pressure using a rotary evaporator equipped with a high-vacuum pump.

• Purification: Recrystallize the crude dark residue from ethanol, or purify via silica gel chromatography to afford pure Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate[1].

Self-Validating System: The success of the cyclization is validated by the complete disappearance of the azide IR band (~2115 cm⁻¹) and the emergence of a broad pyrrole N-H stretching band at ~3300 cm⁻¹ . Furthermore, ¹H NMR will show the loss of the vinylic proton and the appearance of the characteristic pyrrole N-H proton (typically >9.0 ppm in DMSO-d6)[1].

Quantitative Data & Analytical Validation Summary

Reaction Phase	Key Reagents & Solvents	Temp / Time	Expected Yield	Primary Analytical Validation Marker
Knoevenagel Condensation	Aldehyde, Ethyl azidoacetate, NaOEt, EtOH	-10 °C to RT / 4 h	75–85%	IR: Strong N₃ asymmetric stretch at ~2115 cm⁻¹
Thermolytic Cyclization	Azidoacrylate intermediate, Xylene	140 °C / 3 h	60–75%	IR: Loss of N₃ stretch; appearance of N-H at ~3300 cm⁻¹ NMR: Pyrrole N-H peak >9.0 ppm

References

• Tokárová, Z., Gašparová, R., Kabaňová, N., Gašparová, M., & Balogh, R. "Hemetsberger–Knittel and Ketcham Synthesis of Heteropentalenes with Two (1:1), Three (1:2)/(2:1) and Four (2:2) Heteroatoms." Reactions, 2023, 4(2), 254-273. URL:[Link]

• Ilyin, A. P., Dmitrieva, I. G., Kustova, V. A., Manaev, A. V., & Ivachtchenko, A. V. "Synthesis of Heterocyclic Compounds Possessing the 4H-Thieno[3,2-b]Pyrrole Moiety." Journal of Combinatorial Chemistry, 2007, 9(1), 96-106. URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]

Modular Synthesis of Functionalized 4H-Thieno[3,2-b]pyrrole-5-carboxylates: Application Notes and Protocols

Introduction and Scientific Rationale

The 4H-thieno[3,2-b]pyrrole scaffold is a privileged bicyclic heteroaromatic system characterized by a thiophene ring fused to a pyrrole ring. Due to its unique electronic properties—specifically its electron-rich, π -conjugated backbone—this core has become a critical building block across multiple high-impact scientific disciplines. In medicinal chemistry, densely functionalized thieno[3,2-b]pyrroles serve as potent allosteric inhibitors of the Hepatitis C virus (HCV) NS5B polymerase[1] and as epigenetic modulators targeting KDM1A (LSD1)[2]. Concurrently, in materials science, the scaffold's low-lying lowest unoccupied molecular orbital (LUMO) makes it an exceptional precursor for non-fullerene acceptors (NFAs) in organic solar cells[3] and thermally activated delayed fluorescence (TADF) emitters[4].

Historically, synthesizing this core relied on linear, low-yielding pathways such as the reductive cyclization of 3-nitro-2-thienylpyruvic acid[5]. However, modern drug discovery and materials engineering demand modular synthesis —strategies that allow late-stage functionalization and the rapid generation of combinatorial libraries[5]. By utilizing modular approaches like the palladium-catalyzed heteroannulation of alkynes[1] or the thermal decomposition of azidothiophenes[4], researchers can selectively introduce substituents at positions 4, 5, and 6 of the thienopyrrole scaffold with high atom economy and regiocontrol.

Cross-disciplinary applications of the 4H-thieno[3,2-b]pyrrole scaffold.

Strategic Overview of Modular Assembly

The fundamental challenge in constructing the thieno[3,2-b]pyrrole system is the regioselective formation of the C-N bond to close the pyrrole ring without degrading the sensitive thiophene precursor. A robust modular synthesis typically follows a distinct three-phase workflow:

• Precursor Synthesis : Assembly of a functionalized thiophene ring bearing adjacent reactive groups (e.g., an amino or azido group adjacent to a carboxylate or alkyne).

• Pyrrole Annulation : Ring closure via nitrene insertion (thermal/photochemical) or transition-metal catalysis.

• Late-Stage Functionalization : N-alkylation at position 4[6], or transformation of the C5-carboxylate into amides[5] to generate vast combinatorial libraries.

Modular synthesis workflow for functionalized thienopyrroles.

Quantitative Comparison of Annulation Strategies

The choice of annulation strategy dictates the functional group tolerance and overall yield. Below is a comparative data summary of the most prevalent methodologies used to construct the core[5],[4],[1].

Annulation Method	Starting Precursor	Reagents & Conditions	Avg. Yield (%)	Primary Application / Advantage
Azide Decomposition	4-Azido-5-arylthiophene	Toluene, Reflux (12h) or Microwave (150°C)	65 - 85	Excellent for highly conjugated organic semiconductors. High atom economy.
Pd-Heteroannulation	2-Aminothiophene + Alkyne	Pd(OAc)₂, Cu(OAc)₂, DMF, 100°C	50 - 75	Ideal for introducing dense steric bulk (e.g., HCV inhibitors).
Knoevenagel / Cyclization	Thiophene-2-carbaldehyde	Ethyl azidoacetate, NaOEt, EtOH, 0°C to RT	40 - 60	Best for rapid parallel solution-phase synthesis of combinatorial libraries.

Experimental Protocols

The following protocols are engineered for high reproducibility, incorporating self-validating milestones to ensure synthetic fidelity at every step.

Protocol A: Synthesis of the Core via Azide Decomposition

Causality & Design: Thermal cleavage of the azido group on a methyl 4-azido-5-arylthiophene-2-carboxylate precursor generates an electrophilic singlet nitrene intermediate. This highly reactive species undergoes rapid, spontaneous intramolecular C–H insertion into the adjacent aryl/alkyl group, forming the pyrrole ring[4]. This method avoids harsh transition metals, making it ideal for electronic materials sensitive to metal contamination.

Materials:

• Methyl 4-azido-5-arylthiophene-2-carboxylate (1.0 equiv)

• Anhydrous Toluene (0.1 M concentration)

• Argon or Nitrogen gas

Step-by-Step Procedure:

• Preparation : Dissolve the azidothiophene precursor in anhydrous toluene in an oven-dried, round-bottom flask equipped with a reflux condenser.

• Degassing : Purge the solution with Argon for 15 minutes. Causality: Oxygen can intercept the nitrene intermediate, leading to unwanted nitroso byproducts and reduced yields.

• Thermal Activation : Heat the reaction mixture to a gentle reflux (110°C).

• Monitoring (Self-Validation) : Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The starting azide (typically Rf​≈0.6 ) will disappear, accompanied by the cessation of N2​ gas evolution. The product spot ( Rf​≈0.4 ) will exhibit intense blue fluorescence under 254 nm UV light, confirming the formation of the extended π -conjugated thienopyrrole system.

• Isolation : Once complete (typically 4–12 hours), cool the mixture to room temperature and concentrate in vacuo. Purify via flash column chromatography to yield the pure 4H-thieno[3,2-b]pyrrole-5-carboxylate.

Protocol B: Late-Stage N-Alkylation of the Thienopyrrole Core

Causality & Design: The N-H proton of the thieno[3,2-b]pyrrole core is weakly acidic. To functionalize position 4, a strong, non-nucleophilic base like Sodium Hydride (NaH) is required to irreversibly deprotonate the nitrogen, forming a highly nucleophilic sodium pyrrolide intermediate[6]. Tetrahydrofuran (THF) is utilized to effectively solvate the ion pair, maximizing the SN​2 reaction rate with alkyl halides[2].

Materials:

• Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (1.0 equiv)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv)

• Alkylating Agent (e.g., Methyl iodide, Benzyl bromide, 1-Bromohexane) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Deprotonation : Dissolve the thienopyrrole carboxylate in anhydrous THF under an inert atmosphere. Cool the flask to 0°C using an ice bath. Add NaH portion-wise.

• Self-Validation Checkpoint : Upon the addition of NaH, hydrogen gas evolution will be immediately visible. The solution will often undergo a slight color shift (e.g., to pale yellow), indicating the successful formation of the pyrrolide anion. Stir for 30 minutes at room temperature to ensure complete deprotonation[6].

• Alkylation : Re-cool the mixture to 0°C and add the alkylating agent dropwise. For bulky or less reactive halides (like 1-bromohexane used in NFA synthesis[3]), the reaction may be gently heated to 60°C.

• Quenching & Workup : Once TLC indicates the disappearance of the polar N-H starting material, carefully quench the reaction at 0°C with slow, dropwise addition of saturated aqueous NH4​Cl to neutralize unreacted NaH.

• Extraction : Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate.

Quantitative Data: Scope of N-Alkylation

The modularity of Protocol B allows for diverse functionalization, as summarized below[6],[2],[3]:

Alkylating Agent	Base / Solvent	Time / Temp	Yield (%)	Synthetic Notes
Methyl Iodide (MeI)	NaH / THF	2h / 25°C	92	Quantitative conversion; yields highly crystalline products.
Benzyl Bromide (BnBr)	NaH / THF	4h / 25°C	88	Requires strict anhydrous conditions to prevent ester hydrolysis.
Allyl Bromide	K2​CO3​ / DMF	12h / 60°C	78	Milder base prevents side reactions; product is useful for cross-metathesis.
1-Bromohexane	K2​CO3​ / DMF	2h / 100°C	85	Enhances lipophilicity; critical for non-fullerene acceptor solubility[3].

Downstream Library Generation via Amidation

To transition from the core scaffold to biologically active libraries, the C5-carboxylate group is routinely transformed into various amides[5].

Causality & Design: Direct amidation of esters is kinetically slow. Therefore, the modular workflow dictates a preliminary saponification using NaOH in an H2​O /MeOH mixture to yield the free 4H-thieno[3,2-b]pyrrole-5-carboxylic acid[5]. The acid is subsequently activated using N,N'-carbonyldiimidazole (CDI). CDI is chosen over traditional acyl chlorides because it forms a reactive acyl imidazole intermediate under mild, neutral conditions, preventing the degradation of the electron-rich thienopyrrole core. This activated intermediate is then reacted with a diverse array of primary and secondary amines to generate combinatorial libraries[5].

References

• Synthesis of Heterocyclic Compounds Possessing the 4H-Thieno[3,2-b]Pyrrole Moiety.
• Synthesis of New Fused 4H-Thieno[3,2-b]pyrrole Derivatives via Decomposition of Methyl 4-Azido-5-arylthiophene-2-carboxyl
• Improved modular synthesis of thieno[3,2- b]pyrroles and thieno[2,3- b]pyrroles.
• Synthetic Routes to Functionalized 4H-thieno[3,2-b]pyrrole-5-carboxylates: Applic
• New Cross-Conjugated Isoquinolines from 4H-Thieno[3,2-b]pyrroles.
• Efficient organic solar cells based on thiophene [3,2-b] pyrrole non- fullerene acceptors. University of Nottingham.

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Application Notes and Protocols for the Synthesis of Thieno[3,2-b]pyrroles via Palladium-Catalyzed Heteroannulation

Foreword: The Strategic Importance of the Thieno[3,2-b]pyrrole Scaffold

The thieno[3,2-b]pyrrole core, an isostere of indole, represents a privileged heterocyclic scaffold in medicinal chemistry and materials science. Its unique electronic properties and rigid, planar structure have made it a cornerstone for the development of novel therapeutic agents and organic electronic materials. Thiophene-fused heterocyclic systems, particularly the thieno[3,2-b]indole moiety, have garnered significant attention due to their wide spectrum of biological activities, including antituberculosis, antitumor, antifungal, and antibacterial properties.[1][2] Furthermore, their application in materials chemistry as p-extended electron-rich systems is crucial for designing molecules for photosensitive and photovoltaic devices.[1] This guide provides an in-depth exploration of palladium-catalyzed heteroannulation strategies for the synthesis of this versatile scaffold, offering both theoretical insights and practical, field-tested protocols for researchers, scientists, and drug development professionals.

Mechanistic Underpinnings of Palladium-Catalyzed Heteroannulation

The power of palladium catalysis lies in its ability to facilitate the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. In the context of thieno[3,2-b]pyrrole synthesis, several key palladium-catalyzed reactions are employed, often in a modular or tandem fashion. Understanding the underlying mechanisms is paramount for reaction optimization and troubleshooting.

The Larock Indole Synthesis: A Paradigm for Heteroannulation

The Larock indole synthesis, a palladium-catalyzed reaction between an ortho-iodoaniline and a disubstituted alkyne, serves as a foundational concept for building the thieno[3,2-b]pyrrole core.[3] The principles of this reaction can be adapted to thiophene-based starting materials. The catalytic cycle, illustrated below, generally involves:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl or heteroaryl halide (e.g., an iodinated thiophene derivative).

• Alkyne Coordination and Insertion: The alkyne coordinates to the resulting Pd(II) complex, followed by a migratory insertion into the aryl-palladium bond. This step is often regioselective.

• Cyclization: The nitrogen-containing group attacks the newly formed vinylpalladium intermediate, leading to the formation of a six-membered palladacycle.

• Reductive Elimination: The cycle is completed by reductive elimination, which forms the desired C-C or C-N bond of the pyrrole ring and regenerates the Pd(0) catalyst.

Caption: Generalized Catalytic Cycle for Larock-type Heteroannulation.

Buchwald-Hartwig Amination: Forging the Critical C-N Bond

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds.[4] In the context of thieno[3,2-b]pyrrole synthesis, it is often employed in a two-fold manner to construct the pyrrole ring.[5] This reaction typically involves a palladium catalyst, a phosphine ligand, and a base. The choice of ligand is critical, with bulky, electron-rich phosphines like X-Phos often providing superior results.[4]

Sonogashira Coupling: Introducing the Alkyne Moiety

The Sonogashira coupling is a highly efficient method for forming carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[6] This reaction, which utilizes a palladium catalyst and a copper(I) co-catalyst, is instrumental in synthesizing the necessary alkyne-substituted thiophene precursors for subsequent heteroannulation.[7][8]

C-H Activation: A Greener Approach

Direct C-H activation has emerged as a more atom-economical and environmentally friendly strategy, obviating the need for pre-functionalized starting materials.[9] Palladium-catalyzed C-H activation can be used to directly arylate or alkenylate the thiophene ring, setting the stage for subsequent cyclization.[10][11]

Synthetic Strategies and Protocols

A modular approach is often the most effective for constructing densely functionalized thieno[3,2-b]pyrroles.[12] This typically involves the synthesis of a substituted thiophene precursor, followed by a palladium-catalyzed cyclization to form the fused pyrrole ring.

Modular Synthesis via Sonogashira Coupling and Heteroannulation

This strategy offers excellent control over the substitution pattern of the final product. A key step is the palladium-catalyzed heteroannulation of an internal alkyne.[13]

Caption: Modular Synthesis Workflow for Functionalized Thienopyrroles.[13]

Protocol 2.1: Synthesis of a 2,3-Disubstituted Thieno[3,2-b]pyrrole via Larock-type Heteroannulation

This protocol is adapted from the principles of the Larock indole synthesis and applied to a thiophene-based system.[3][14]

Materials:

• 2-Amino-3-iodothiophene derivative (1.0 equiv)

• Internal alkyne (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Triphenylphosphine (PPh₃) (0.1 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous toluene

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the 2-amino-3-iodothiophene derivative, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous DMF and anhydrous toluene via syringe.

• Add the internal alkyne dropwise to the stirred suspension.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts and the palladium catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired thieno[3,2-b]pyrrole.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the Pd(0) species, which is the active catalyst.

• Anhydrous Solvents: Water can interfere with the catalytic cycle and lead to side reactions.

• Base (K₂CO₃): Essential for the deprotonation of the amine and for neutralizing the HX generated during the reaction.

• Ligand (PPh₃): Stabilizes the palladium catalyst and modulates its reactivity.

• Excess Alkyne: Ensures complete consumption of the limiting thiophene starting material.

Synthesis via Two-Fold Buchwald-Hartwig Amination

This powerful method allows for the construction of the thieno[3,2-b]pyrrole core from appropriately substituted thiophene precursors.[5]

Table 1: Comparison of Catalytic Systems for Buchwald-Hartwig Amination

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)₂	X-Phos	Cs₂CO₃	Toluene	100-110	75-95	[4]
Pd₂(dba)₃	BINAP	NaOt-Bu	Dioxane	100	70-90	[15]
Pd(OAc)₂	RuPhos	K₃PO₄	t-BuOH	80	80-98	[16]

Protocol 2.2: N-Alkylation of the Thieno[3,2-b]pyrrole Core

Further functionalization of the synthesized thieno[3,2-b]pyrrole is often desired. N-alkylation is a common transformation.[13]

Materials:

• Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (1.0 equiv)

• Alkylating agent (e.g., methyl iodide, benzyl bromide) (1.1 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a solution of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate in anhydrous THF at 0 °C under an inert atmosphere, add sodium hydride portion-wise.

• Stir the mixture at room temperature for 30 minutes.

• Add the alkylating agent dropwise to the reaction mixture.

• Continue stirring at room temperature until the reaction is complete (monitor by TLC).

• Carefully quench the reaction with water at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Inactive catalyst, insufficient base, non-anhydrous conditions.	Use a fresh catalyst, ensure the base is finely ground and dry, use freshly distilled anhydrous solvents.
Side Product Formation	Homocoupling of the alkyne (in Sonogashira), catalyst decomposition.	For Sonogashira, consider copper-free conditions. For other reactions, screen different ligands and temperatures.
Incomplete Reaction	Steric hindrance from bulky substrates, low reaction temperature.	Increase reaction temperature, consider a more active catalyst/ligand system, or increase reaction time.

Safety Considerations

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Anhydrous solvents like DMF and THF are flammable and have specific health hazards. Consult the Safety Data Sheet (SDS) for each solvent before use.

• Bases: Sodium hydride is highly reactive with water and can ignite. Handle with extreme care under an inert atmosphere. Potassium carbonate is a strong base and can cause skin and eye irritation.

• Alkynes: Some terminal alkynes can be unstable. Handle with care and store appropriately.

References

• Synthetic Routes to Functionalized 4H-thieno[3,2-b]pyrrole-5-carboxylates: Applic
• Improved modular synthesis of thieno[3,2- b]pyrroles and thieno[2,3- b]pyrroles.
• Programmed Site-Selective Palladium-Catalyzed Aryl
• Synthesis of Pyrrolo[2,3-b]quinolines by Palladium-Catalyzed Heteroannul
• Recent advances in the synthesis of thienoindole analogs and their diverse applic
• The Optimization of Direct Heteroarylation and Sonogashira Cross-Coupling Reactions as Efficient and Sustainable Synthetic Methods To Access π-Conjugated Materials with Near-Infrared Absorption - ACS Public
• Larock indole synthesis - Wikipedia.
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• palladium-catalyzed heterocycle synthesis
• Catalytic C-H Activation | Chemistry Letters - Oxford Academic.
• Synthesis of new thieno[3,2-b]pyridine derivatives by palladium-catalyzed couplings and intramolecular cyclizations | Request PDF - ResearchG
• Broadly Applicable Synthesis of Arylated Dithieno[3,2‐b:2′,3′‐d]pyrroles as Building Blocks for Organic Electronic M
• Sonogashira coupling - Wikipedia.
• Regioselective Synthesis of Thieno[3,2‐b]quinolones by Acylation/Two‐Fold Buchwald–Hartwig Reactions | Request PDF - ResearchG
• Recent Advancements in Pyrrole Synthesis - PMC.
• The first Pd-catalyzed Buchwald–Hartwig aminations
• Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction - Chemical Science (RSC Publishing).
• Scheme 3: Buchwald-Hartwig coupling. Several thienopyridones,...
• (PDF) ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles.
• Synthesis of Thieno[3,2- b ]benzofurans by Palladium-Catalyzed Intramolecular C–H/C–H Coupling | Request PDF - ResearchG
• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines - MDPI.
• Recent advances in palladium-catalyzed (hetero)annulation of C=C bonds with ambiphilic organo(pseudo)halides - PMC.
• Sonogashira Coupling - Organic Chemistry Portal.
• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids.
• Buchwald-Hartwig Coupling - Organic Synthesis.
• (PDF)
• Regioselective Synthesis of Substituted Pyrroles: Efficient Palladium-Catalyzed Cyclization of Internal Alkynes and 2-Amino-3-iodoacrylate Derivatives | Organic Letters - ACS Public
• Recent Advances in the Synthesis of Pyrroles - SciSpace.
• Recent advances in the synthesis of thienoindole analogs and their diverse applic
• Two‐step synthesis of thieno[3,2‐b]pyrroles 3.

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Polymerization methods for thieno[3,2-b]pyrrole-based monomers

Application Note: Advanced Polymerization Methodologies for Thieno[3,2-b]pyrrole-Based Conjugated Materials

Executive Summary & Structural Rationale

The development of high-performance organic semiconductors relies heavily on the molecular engineering of conjugated backbones. Thieno[3,2-b]pyrrole (TP) has emerged as a premier electron-rich donor building block for organic field-effect transistors (OFETs) and organic photovoltaics (OPVs)[1].

Isoelectronic to the widely used thieno[3,2-b]thiophene (TT), TP offers a critical structural advantage: the presence of a pyrrole nitrogen. While TT-based polymers often suffer from severe solubility issues due to rigid, planar aggregation, the >N-H site on TP allows for facile N-alkylation. This tunable functionalization site enables chemists to append linear or branched alkyl chains, providing precise control over polymer solubility and solid-state π-π stacking without disrupting the delocalized highest occupied molecular orbital (HOMO) of the conjugated backbone[1][2].

This application note details the validated polymerization methodologies for TP monomers, providing mechanistic insights, causality behind reagent selection, and self-validating protocols for advanced materials synthesis.

Mechanistic Insights into Polymerization Modalities

Palladium-Catalyzed Stille Polycondensation

The Stille cross-coupling remains the industry standard for synthesizing alternating donor-acceptor (D-A) copolymers, such as P(DPP-TP) (combining TP with diketopyrrolopyrrole)[1][2]. The reaction relies on coupling a 2,5-distannylated TP derivative with a dibrominated acceptor.

• Causality in Catalyst Selection: The transmetalation step is notoriously rate-limiting in the Stille coupling of bulky, alkylated conjugated monomers. Standard Pd(PPh₃)₄ often yields low-molecular-weight oligomers. By substituting this with a Pd₂(dba)₃ precatalyst and a sterically demanding, electron-rich ligand like tri(o-tolyl)phosphine (P(o-tol)₃), the oxidative addition is accelerated, and the Pd(0) intermediate is better stabilized. This directly results in higher number-average molecular weights ( Mn​ ) and fewer homocoupling defects, which are mandatory for achieving high charge carrier mobilities[2].

Direct Heteroarylation Polymerization (DArP)

DArP is an emerging, atom-economical alternative that eliminates the need for highly toxic, difficult-to-purify organotin intermediates[3]. It directly couples the activated C-H bonds of unsubstituted TP with aryl halides.

• Causality in Reaction Conditions: DArP operates via a Concerted Metalation-Deprotonation (CMD) pathway. The addition of a carboxylate source (e.g., pivalic acid) is not optional; it acts as an essential proton shuttle that lowers the activation energy for C-H bond cleavage. This method reduces synthetic complexity by over 35% compared to Stille methods[3].

Electrochemical Polymerization

For energy storage applications (e.g., supercapacitors) or electrochromic devices, electropolymerization is highly effective[4][5].

• Causality in Deposition: Rigid conjugated homopolymers are often completely insoluble. Electropolymerization bypasses this by generating radical cations at the anode, which couple primarily at the α-α' positions of the TP ring. The polymer is synthesized and simultaneously doped by the supporting electrolyte (e.g., BF₄⁻), depositing directly onto the working electrode as a conductive, ready-to-test thin film[4][6].

Quantitative Data Comparison

Table 1: Comparison of Polymerization Modalities for Thieno[3,2-b]pyrrole

Polymerization Method	Typical Co-Monomers	Catalyst / Initiator	Primary Application	Key Advantage
Stille Polycondensation	Dibromo-DPP, Dibromo-BT	Pd₂(dba)₃ / P(o-tol)₃	OFETs, OPVs	High molecular weight, strict regioregularity
Direct Heteroarylation	Dibromo-TPD, Th2DPP	Pd(OAc)₂ / Pivalic Acid	OPVs, OLEDs	Atom economical, no toxic tin intermediates
Electropolymerization	None (Homopolymer)	Anodic Oxidation	Supercapacitors	Direct film deposition, bypasses solubility limits

Process Workflows

Polymerization pathways for thieno[3,2-b]pyrrole monomers and their target applications.

Catalytic cycle of Stille polycondensation for synthesizing TP-based D-A copolymers.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of P(DPP-TP) via Stille Polycondensation

This protocol yields high-mobility D-A copolymers suitable for bottom-gate/top-contact OFETs[1][2].

Reagents & Equipment:

• 4-alkyl-2,5-bis(trimethylstannyl)-4H-thieno[3,2-b]pyrrole (1.0 equiv)

• 3,6-bis(5-bromo-2-thienyl)-2,5-bis(alkyl)-pyrrolo[3,4-c]pyrrole-1,4-dione (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.08 equiv)

• Anhydrous o-dichlorobenzene (o-DCB)

• Schlenk pressure vessel

Step-by-Step Procedure:

• Monomer Loading: In a nitrogen-filled glovebox, precisely weigh the distannylated TP monomer and the dibrominated DPP monomer into a Schlenk pressure vessel. Crucial: Exact 1:1 stoichiometry is mathematically required by the Carothers equation to achieve high molecular weight.

• Catalyst Addition: Add Pd₂(dba)₃ and P(o-tol)₃. The 1:4 ratio of Pd to phosphine ligand ensures complete formation of the active Pd(0)L₂ species.

• Solvent Addition: Dissolve the mixture in anhydrous o-DCB to achieve a monomer concentration of ~0.05 M. Seal the vessel.

• Polymerization: Remove the vessel from the glovebox and heat to 110–130 °C in an oil bath for 36 hours[1][2].

  • Validation Checkpoint 1: After 12 hours, the solution should transition to a highly viscous, dark green/black state, indicating successful π-conjugation extension.

• End-Capping (Optional but Recommended): Add an excess of 2-bromothiophene, stir for 2 hours, followed by an excess of 2-(tributylstannyl)thiophene, and stir for another 2 hours. This removes reactive end-groups that can act as charge traps in OFET devices.

• Precipitation: Cool the mixture to room temperature and precipitate dropwise into vigorously stirred cold methanol (300 mL).

• Purification: Collect the crude polymer via filtration and subject it to sequential Soxhlet extraction:

  • Methanol (24 h): Removes residual organotin byproducts.

  • Acetone (24 h): Removes unreacted monomers and catalyst ligands.

  • Hexanes (24 h): Removes low-molecular-weight oligomers.

  • Chloroform (24 h): Extracts the target high-molecular-weight polymer.

  • Validation Checkpoint 2: Gel Permeation Chromatography (GPC) of the chloroform fraction should confirm an Mn​ > 20 kDa with a polydispersity index (PDI) < 2.5.

Protocol B: Electrochemical Polymerization of Poly(TP) Thin Films

This protocol is designed for the direct fabrication of conductive films for supercapacitors or surface characterization (e.g., XPS)[4][6].

Reagents & Equipment:

• Unsubstituted or N-alkylated thieno[3,2-b]pyrrole monomer (0.01 M)

• Tetrabutylammonium tetrafluoroborate (TBABF₄) or LiClO₄ (0.1 M) as the supporting electrolyte.

• Anhydrous Acetonitrile.

• Three-electrode cell: Platinum (Pt) working electrode, Pt wire counter electrode, Ag/Ag⁺ reference electrode.

• Potentiostat.

Step-by-Step Procedure:

• Electrolyte Preparation: Dissolve the TP monomer and TBABF₄ in anhydrous acetonitrile. Purge the solution with dry Argon for 15 minutes to remove dissolved oxygen, which can prematurely quench radical intermediates.

• Cell Assembly: Submerge the polished Pt working electrode, counter electrode, and reference electrode into the solution.

• Electropolymerization (Cyclic Voltammetry Method): Apply continuous potential cycling between -0.2 V and +1.2 V (vs. Ag/Ag⁺) at a scan rate of 50 mV/s for 10–20 cycles.

  • Validation Checkpoint 1: With each successive anodic sweep, the peak current should increase, visually confirming the deposition of a conductive polymer film on the Pt electrode[4].

• Film Doping/Dedoping: To evaluate electrochromism, hold the potential at -0.3 V (cathodic reduction).

  • Validation Checkpoint 2: The film should visibly transition from a black, highly conductive oxidized state to a red-brown, undoped neutral state[6].

• Washing: Carefully remove the working electrode and rinse with monomer-free acetonitrile to remove residual salts before subsequent physical characterization.

References

• Incorporation of Thieno[3,2-b]pyrrole into Diketopyrrolopyrrole-Based Copolymers for Efficient Organic Field Effect Transistors ACS Macro Letters URL
• Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjugated Copolymers MDPI URL
• Synthesis of 1,4-dihydropyrrolo[3,2-b]pyrrole-containing donor–acceptor copolymers and their optoelectronic properties NSF PAR URL
• Electrochemical synthesis and preliminary characterization of poly(thieno[3,2-b]pyrrole)
• Electrochemical Synthesis and Preliminary Characterization of Poly(thieno[3,2-b]pyrrole)
• PMC (NIH)

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• 4. Electrochemical synthesis and preliminary characterization of poly(thieno[3,2-b]pyrrole) - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Conductive Polymer-Based Electrodes and Supercapacitors: Materials, Electrolytes, and Characterizations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electrochemical synthesis and preliminary characterization of poly(thieno[3,2-b]pyrrole) - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Synthesis and Evaluation of Thieno[3,2-b]pyrrole Derivatives as Broad-Spectrum Alphavirus Inhibitors

Introduction and Mechanistic Rationale

Neurotropic and arthritogenic alphaviruses, such as the Chikungunya virus (CHIKV), Western Equine Encephalitis Virus (WEEV), and Sindbis virus (SINV), represent significant global health threats due to their potential for widespread dissemination and the severe morbidity associated with infection [1]. Currently, there are no FDA-approved targeted antiviral therapies or widely available vaccines for these pathogens [1].

Recent high-throughput screening (HTS) and medicinal chemistry optimization efforts have identified the thieno[3,2-b]pyrrole scaffold as a highly potent pharmacophore against alphaviruses [1, 2]. Mechanistic studies utilizing replicon-based assays indicate that these compounds target highly conserved viral replicase proteins, efficiently inhibiting the expression of non-structural proteins (nsP1, nsP3) and structural proteins (capsid, E2) at low micromolar concentrations [3, 4].

This application note details the rational design, step-by-step synthesis, and biological validation protocols for trisubstituted thieno[3,2-b]pyrrole 5-carboxamides, providing a robust framework for researchers developing metabolically stable antiviral agents.

Structure-Activity Relationship (SAR) & Rational Design

The antiviral efficacy of the thieno[3,2-b]pyrrole core is highly dependent on specific functional group substitutions. SAR studies have established the following causality in structural design:

• C2-Position Halogenation: The inclusion of a bromo substituent on the thiophene ring at the C2 position is critical for enhancing antiviral activity, likely due to favorable halogen bonding within the viral replicase binding pocket [2].

• 5-Carboxamide Functionalization: Transitioning from simple esters to 5-carboxamides (e.g., compound 15c) significantly improves both the potency (EC50 ~2 μM) and the metabolic stability of the compounds against human liver microsomes (HLMs) [3, 4].

Table 1: Quantitative SAR Data for Key Thieno[3,2-b]pyrrole Derivatives

Compound ID	Key Structural Feature	Target Virus	EC₅₀ (μM)	CC₅₀ (μM)	Selectivity Index (SI)
CCG32091	Unsubstituted Core Lead	WEEV	< 10.0	> 200	> 20
Compound 2d	C2-Bromo pyrrolo[3,2-d]thiazole	CHIKV	1.06	> 35	> 35
Compound 20	C2-Bromo thieno[3,2-b]pyrrole	CHIKV / SINV	5.00	> 100	> 20
Compound 15c	Trisubstituted 5-carboxamide	CHIKV / ONNV	~ 2.00	> 100	> 32

Data summarized from extensive alphavirus screening panels [1, 2, 3, 4].

Synthetic Workflow and Experimental Protocols

The synthesis of trisubstituted thieno[3,2-b]pyrroles requires a controlled, multi-step approach to ensure high regioselectivity and yield. The workflow transitions from the formation of the bicyclic core to late-stage amidation.

Figure 1: Synthetic workflow and screening pipeline for thieno[3,2-b]pyrrole antiviral derivatives.

Protocol 3.1: Synthesis of the Thieno[3,2-b]pyrrole Core

Causality: The Hemetsberger-Knittel cyclization is preferred over traditional Fischer indole syntheses due to its high tolerance for electron-withdrawing groups on the thiophene ring, preventing unwanted side reactions.

• Preparation of Azidoacrylate: React 3-thiophenecarboxaldehyde with ethyl azidoacetate (3.0 eq) in the presence of sodium ethoxide (NaOEt, 4.0 eq) in absolute ethanol at -10°C. Stir for 4 hours.

• Quenching and Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Thermal Cyclization: Dissolve the crude azidoacrylate in anhydrous toluene (0.1 M). Reflux the solution at 110°C for 3 hours under a nitrogen atmosphere until the evolution of N₂ gas ceases.

• Purification: Evaporate the solvent and purify the residue via silica gel flash chromatography (Hexanes/EtOAc, 9:1) to yield the ethyl thieno[3,2-b]pyrrole-5-carboxylate core.

Protocol 3.2: C2-Bromination and 5-Carboxamide Formation

Causality: Bromination at the C2 position is sterically directed and electronically favored. Subsequent conversion of the ester to an amide (Compound 15c analog) is required to improve metabolic stability against liver microsomes [2, 3].

• Bromination: Dissolve the thieno[3,2-b]pyrrole core (1.0 eq) in anhydrous DMF. Cool to 0°C. Add N-Bromosuccinimide (NBS, 1.05 eq) dropwise over 15 minutes. Stir for 2 hours at room temperature. Precipitate the product by pouring the mixture into ice water, filter, and dry.

• Saponification: Suspend the brominated ester in a 1:1 mixture of THF and 2M LiOH (aq). Stir at 60°C for 4 hours. Acidify with 1M HCl to pH 3 to precipitate the free carboxylic acid. Filter and dry under a vacuum.

• Amidation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to activate the acid. Add the desired substituted amine (e.g., piperidine derivative, 1.5 eq) and stir at room temperature for 12 hours.

• Final Purification: Dilute with EtOAc, wash sequentially with 5% LiCl (aq), saturated NaHCO₃, and brine. Dry the organic layer, concentrate, and purify via preparative HPLC to obtain the final trisubstituted thieno[3,2-b]pyrrole 5-carboxamide.

Biological Validation: Antiviral Screening Protocol

To ensure the trustworthiness of the synthesized compounds, a self-validating dual-assay system is employed: a primary replicon-based HTS followed by a secondary Western blot analysis to confirm the inhibition of specific viral proteins[1, 3].

Protocol 4.1: Replicon-Based Luciferase Assay

• Cell Seeding: Seed HEK-293T or neuronal cells in 96-well plates at a density of 2×104 cells/well. Incubate overnight at 37°C in 5% CO₂.

• Infection/Transfection: Transfect cells with the WEEV or CHIKV replicon plasmid (e.g., pWR-LUC) expressing a luciferase reporter gene [1].

• Compound Treatment: 4 hours post-transfection, treat the cells with serial dilutions of the synthesized thieno[3,2-b]pyrrole derivatives (ranging from 0.1 μM to 100 μM). Include a vehicle control (0.1% DMSO).

• Quantification: After 24 hours, lyse the cells using passive lysis buffer. Add luciferin substrate and measure luminescence using a microplate reader. Calculate the EC₅₀ using non-linear regression analysis.

Protocol 4.2: Western Blot Validation of Viral Protein Inhibition

• Lysate Preparation: Harvest compound-treated, virus-infected cells (e.g., at 2.5 μM of Compound 15c) using RIPA buffer supplemented with protease inhibitors.

• Electrophoresis: Resolve 20 μg of total protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific to CHIKV nsP1, nsP3, capsid, and E2 proteins[3]. Use anti-β-actin as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using enhanced chemiluminescence (ECL). Expected Result: Potent derivatives like 15c will show a near-complete ablation of viral protein bands compared to the DMSO control [3, 4].

References

• Chung, D. H., et al. "Identification of Thieno[3,2-b]Pyrrole Derivatives as Novel Small Molecule Inhibitors of Neurotropic Alphaviruses." The Journal of Infectious Diseases, vol. 209, no. 6, 2014.[Link]

• Gigante, A., et al. "Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus." Journal of Medicinal Chemistry, vol. 60, no. 7, 2017.[Link]

• Kaur, P., et al. "Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamides as Potent Inhibitors of Alphaviruses." Journal of Medicinal Chemistry, vol. 58, no. 23, 2015.[Link]

• Kaur, P., et al. "Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamides as Potent Inhibitors of Alphaviruses." Journal of Medicinal Chemistry (ACS Publications), 2015.[Link]

Screening thieno[3,2-b]pyrrole compounds for anticancer activity

Application Note & Protocol Guide: High-Throughput Screening of Thieno[3,2-b]pyrrole-5-carboxamides as Reversible LSD1 (KDM1A) Inhibitors

Executive Summary

Lysine-specific demethylase 1 (LSD1/KDM1A) is a critical epigenetic eraser overexpressed in various malignancies, particularly acute myeloid leukemia (AML) and small-cell lung cancer (SCLC)[1]. Early-generation LSD1 inhibitors, such as tranylcypromine (TCP) derivatives, act as irreversible, covalent binders to the FAD cofactor. While effective, their structural similarity to monoamine oxidase (MAO) inhibitors often leads to off-target neurological toxicities.

Recent structure-based drug design efforts have identified the thieno[3,2-b]pyrrole scaffold as a highly potent, reversible inhibitor of LSD1[2]. This application note details the end-to-end screening cascade, mechanistic rationale, and self-validating protocols required to evaluate thieno[3,2-b]pyrrole derivatives for anticancer activity.

Target Biology & Mechanistic Rationale

LSD1 catalyzes the oxidative demethylation of mono- and di-methylated histone H3 lysine 4 (H3K4me1/2), which are canonical markers of active transcription. By erasing these marks, LSD1 represses the expression of tumor suppressor genes and differentiation factors.

Thieno[3,2-b]pyrrole-5-carboxamides occupy the substrate-binding cavity of LSD1 non-covalently. Molecular dynamics and 3D-QSAR studies demonstrate that the carboxamide moiety forms a critical, stabilizing hydrogen bond with the Asn535 residue of LSD1[3], effectively blocking substrate access without permanently disabling the FAD cofactor. This reversible blockade restores H3K4me2 levels, reactivating apoptotic and differentiation pathways in cancer cells.

Fig 1. Mechanistic pathway of LSD1 inhibition by thieno[3,2-b]pyrrole derivatives.

Screening Cascade Architecture

To isolate clinical candidates, the screening cascade must aggressively filter out irreversible binders, redox-cycling false positives, and compounds with poor MAO selectivity.

Fig 2. Screening cascade for isolating reversible LSD1 inhibitors from thienopyrrole libraries.

Self-Validating Experimental Protocols

Primary Biochemical Screen: TR-FRET LSD1 Demethylase Assay

Causality & Rationale: LSD1 generates H₂O₂ during demethylation. While peroxidase-coupled assays (e.g., Amplex Red) are common, heterocyclic thieno[3,2-b]pyrroles can exhibit autofluorescence or act as redox cyclers, leading to false positives. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) directly measures the demethylated peptide product (H3K4me0) using a Europium-labeled antibody. The time-gated reading eliminates compound autofluorescence interference.

Step-by-Step Protocol:

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 50 mM KCl, 0.1 mg/mL BSA, 0.01% Tween-20).

• Compound Dispensing: Acoustically dispense (e.g., Echo 550) thieno[3,2-b]pyrrole compounds into a 384-well ProxiPlate in a 10-point dose-response format (top concentration 10 µM, 1:3 dilutions).

• Enzyme Addition: Add 2 nM recombinant human LSD1 enzyme. Self-Validation Step: Include wells with buffer only (0% activity control) and enzyme+DMSO (100% activity control) to calculate the Z'-factor.

• Pre-incubation: Incubate for 30 minutes at RT.

• Reaction Initiation: Add 200 nM biotinylated H3K4me2 peptide substrate. Incubate for 60 minutes at RT.

• Detection: Add the TR-FRET detection mixture (Europium-cryptate labeled anti-H3K4me0 antibody and Streptavidin-XL665). Incubate for 1 hour.

• Readout: Read on a multi-mode plate reader (e.g., PHERAstar FSX) using TR-FRET settings (Excitation 337 nm; Emission 620 nm and 665 nm). Calculate the 665/620 ratio to determine IC₅₀. A valid plate must yield a Z' > 0.6.

Mechanism Validation: Jump-Dilution Reversibility Assay

Causality & Rationale: To confirm the thieno[3,2-b]pyrrole scaffold acts reversibly (unlike TCP), we force the enzyme-inhibitor complex to dissociate. If the compound is a reversible binder, a rapid 100-fold dilution into substrate buffer will shift the equilibrium, causing the enzyme to regain activity immediately.

Step-by-Step Protocol:

• Complex Formation: Pre-incubate 100 nM LSD1 with the test compound at 10× its calculated IC₅₀ for 1 hour to ensure complete target occupancy.

• Jump-Dilution: Dilute the enzyme-inhibitor mixture 100-fold into an assay buffer containing a saturating concentration of H3K4me2 substrate.

• Kinetic Monitoring: Continuously monitor product formation for 60 minutes.

• Data Interpretation: Plot product formation over time. A linear recovery of activity parallel to the uninhibited vehicle control indicates rapid reversibility. A flat line indicates irreversible, covalent binding.

Cellular Target Engagement: H3K4me2 In-Cell Western

Causality & Rationale: Biochemical potency does not guarantee cell permeability. To prove the compound reaches the nucleus and inhibits LSD1, we quantify the accumulation of its direct substrate, H3K4me2, in AML cells (MV4-11). We multiplex the assay to measure Total Histone H3 in the same well, normalizing the H3K4me2 signal to account for any compound-induced cytotoxicity or variations in cell seeding.

Step-by-Step Protocol:

• Cell Seeding: Seed MV4-11 cells at 20,000 cells/well in a 96-well black, clear-bottom plate.

• Treatment: Treat with thieno[3,2-b]pyrrole derivatives for 48 hours.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 15 min. Permeabilize with 0.1% Triton X-100 in PBS for 10 min.

• Blocking: Block with Odyssey Blocking Buffer for 1 hour at RT.

• Primary Antibodies: Incubate overnight at 4°C with a multiplexed primary antibody mix: Rabbit anti-H3K4me2 (1:1000) and Mouse anti-Total H3 (1:2000).

• Secondary Antibodies: Wash 3x with PBST. Add near-infrared secondary antibodies (e.g., IRDye 800CW Goat anti-Rabbit and IRDye 680RD Goat anti-Mouse) for 1 hour at RT.

• Imaging: Scan the plate on a near-infrared imaging system (e.g., LI-COR Odyssey). Calculate the ratio of 800 nm (H3K4me2) to 680 nm (Total H3) to determine the cellular EC₅₀.

Representative SAR & Data Interpretation

The table below summarizes the Structure-Activity Relationship (SAR) data for representative thieno[3,2-b]pyrrole-5-carboxamides. Optimizing the R2 substitution on the thiophene ring (e.g., adding a 3-Cl-Phenyl group) dramatically increases LSD1 affinity by deepening the interaction within the substrate cavity, while maintaining excellent selectivity over MAO-A[2].

Compound ID	R1 (Pyrrole Sub.)	R2 (Thiophene Sub.)	LSD1 IC₅₀ (nM)	MAO-A IC₅₀ (µM)	MV4-11 Cellular EC₅₀ (µM)	Binding Mechanism
TCP (Control)	N/A	N/A	30	0.05	1.2	Irreversible
Cmpd-1a	H	Phenyl	125	> 50	8.5	Reversible
Cmpd-1b	Methyl	4-F-Phenyl	45	> 50	2.1	Reversible
Cmpd-1c	Methyl	3-Cl-Phenyl	8	> 50	0.4	Reversible

Data Interpretation: Cmpd-1c demonstrates sub-10 nM biochemical potency, >6,000-fold selectivity over MAO-A, and sub-micromolar target engagement in AML cells, validating the thieno[3,2-b]pyrrole scaffold as a superior, reversible alternative to legacy irreversible inhibitors.

References

• Title: Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2-b]pyrrole-5-carboxamide derivatives as LSD1 inhibitors. Source: RSC Advances URL: [Link]

• Title: Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A. Source: European Journal of Medicinal Chemistry URL: [Link]

Sources

• 1. 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2- b ]pyrrole-5-carboxamide derivatives as LSD1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10085G [pubs.rsc.org]
• 2. IFOM [ifom.eu]
• 3. preprints.org [preprints.org]

Application Note: Thieno[3,2-b]pyrrole-5-carboxamides as Reversible Enzyme Inhibitors

Executive Summary & Target Rationale

The thieno[3,2-b]pyrrole scaffold is a highly versatile, privileged pharmacophore in modern drug discovery. While derivatives of this core have demonstrated potent broad-spectrum antiviral activity against alphaviruses[1] and selective cytocidal effects against the parasite Giardia duodenalis[2], their most extensively validated application is in oncology as reversible inhibitors of the Histone Lysine Demethylase KDM1A (LSD1) [3].

KDM1A is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that regulates epigenetic states by demethylating mono- and di-methylated histone H3 lysine 4 (H3K4me1/2). Overexpression of KDM1A in various malignancies—particularly acute myeloid leukemia (AML)—leads to the epigenetic silencing of tumor suppressor genes and differentiation factors. High-throughput screening (HTS) campaigns and subsequent structure-based drug design (SBDD) have established thieno[3,2-b]pyrrole-5-carboxamides as potent, reversible KDM1A inhibitors capable of restoring transcriptional balance and inducing apoptosis in cancer cells[4][5].

Mechanistic Overview & Pathway Visualization

Unlike early-generation KDM1A inhibitors (e.g., tranylcypromine derivatives) that irreversibly bind to the FAD cofactor, thieno[3,2-b]pyrrole-5-carboxamides act via a reversible mechanism[3]. They occupy the substrate-binding cleft of the KDM1A/CoREST complex, blocking the interaction between the enzyme and the H3K4me1/2 tail[6]. This reversible blockade prevents aberrant demethylation, thereby rescuing the expression of myeloid differentiation markers such as CD11b and CD14[5].

Epigenetic regulation by KDM1A and reversible inhibition by thieno[3,2-b]pyrrole-5-carboxamides.

Quantitative Data: Structure-Activity Relationship (SAR) Summary

Initial HTS identified the N-phenyl-4H-thieno[3,2-b]pyrrole-5-carboxamide core. Subsequent optimization—guided by X-ray crystallography—focused on modifying the core structure and decorating the benzamide moiety to exploit polar interactions with negatively charged areas of the KDM1A catalytic site[3][4].

Compound ID	Core Scaffold	Optimization Phase	KDM1A IC₅₀	Key Biological / Structural Feature
Compound 19	N-phenyl-4H-thieno[3,2-b]pyrrole-5-carboxamide	Initial HTS Hit	2.9 μM	Validated binding mode via X-ray crystallography ()[6].
Compound 90	Thieno[3,2-b]pyrrole	Preliminary SAR	162 nM	Demonstrated sub-micromolar target engagement in cellular assays[3].
Compound 34	Thieno[3,2-b]pyrrole	Advanced SBDD	Sub-μM	Co-crystallized with KDM1A/CoREST ().
Compounds 46, 49, 50	Thieno[3,2-b]pyrrole	Final Optimization	< 10 nM	Single-digit nanomolar potency; strong anti-clonogenic effect in MLL-AF9 leukemia cells[5].

Experimental Workflows & Validated Protocols

Protocol 1: TR-FRET Biochemical Assay for KDM1A Inhibition

Causality & Rationale: Thieno[3,2-b]pyrrole derivatives often contain extended aromatic systems that can auto-fluoresce or quench standard fluorophores, leading to false positives/negatives in HTS[3]. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay between excitation and emission reading, allowing short-lived background fluorescence to decay. The FRET signal is strictly dependent on the proximity of the Europium (Eu) donor and Allophycocyanin (APC) acceptor, ensuring high assay fidelity.

Self-Validating System: This protocol requires a "No Enzyme" control (establishing the 0% demethylation baseline) and a "Vehicle (DMSO)" control (establishing 100% enzyme activity). The Z'-factor must be ≥ 0.6 to validate assay robustness before calculating IC₅₀ values.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 50 mM KCl, 0.1 mg/mL BSA, 0.01% Tween-20). Dilute recombinant KDM1A/CoREST complex to a final working concentration of 2 nM.

• Compound Pre-Incubation: Dispense 100 nL of thieno[3,2-b]pyrrole test compounds (in 100% DMSO, 10-point dose-response) into a 384-well low-volume plate. Add 5 μL of the KDM1A/CoREST solution.

  • Expert Insight: Incubate for 30 minutes at room temperature. Because these are reversible inhibitors, pre-incubation allows the system to reach thermodynamic binding equilibrium prior to substrate introduction[3].

• Reaction Initiation: Add 5 μL of substrate mix containing 200 nM biotinylated H3K4me2 peptide and 20 μM FAD. Incubate for 60 minutes at room temperature.

• Detection Phase: Stop the reaction by adding 10 μL of detection buffer containing a Eu-labeled anti-demethylated H3K4 antibody (donor) and Streptavidin-APC (acceptor).

  • Expert Insight: The antibody specifically recognizes the demethylated product. If the enzyme is inhibited, no product is formed, and no FRET occurs.

• Data Acquisition: Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 665 nm and 615 nm). Calculate the 665/615 nm ratio to determine specific inhibition.

Protocol 2: Cellular Target Engagement & Biomarker Assay (THP-1 Cells)

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to membrane permeability and intracellular target competition. In MLL-AF9 translocated cells (e.g., THP-1), KDM1A represses differentiation[5]. Inhibiting KDM1A does not cause immediate cytotoxicity; instead, it transcriptionally reprograms the cells over 48–72 hours to re-express myeloid markers (CD11b, CD14). Measuring this delayed transcriptional response is the definitive proof of cellular target engagement.

Self-Validating System: RT-qPCR data must be normalized against a stable housekeeping gene (e.g., GAPDH). A known KDM1A inhibitor (e.g., GSK-2879552) should be run in parallel to confirm the dynamic range of the transcriptional response.

Step-by-Step Methodology:

• Cell Seeding: Culture THP-1 human acute monocytic leukemia cells in RPMI-1640 supplemented with 10% FBS. Seed at a density of 2×105 cells/mL in 6-well plates.

• Compound Treatment: Treat cells with thieno[3,2-b]pyrrole-5-carboxamides (e.g., Compound 49 or 50) at concentrations ranging from 0.1 μM to 10 μM. Include a 0.1% DMSO vehicle control.

  • Expert Insight: Maintain treatment for 72 hours. Epigenetic reprogramming requires multiple cell division cycles to dilute the existing pool of repressed chromatin and manifest as measurable mRNA changes[5].

• RNA Extraction & RT-qPCR: Harvest cells and extract total RNA using a standard spin-column method. Synthesize cDNA and perform qPCR using specific primers for CD11b (ITGAM) and CD14.

• Flow Cytometry (Orthogonal Validation): To confirm that mRNA increases translate to functional protein expression, stain a parallel cohort of treated cells with APC-conjugated anti-CD11b antibodies. Analyze via flow cytometry, gating for live cells using DAPI exclusion.

References

• Sartori L, et al. "Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 1: High-Throughput Screening and Preliminary Exploration." Journal of Medicinal Chemistry. 2017 Mar 9;60(5):1673-1692. URL:[Link]

• Vianello P, et al. "Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship." Journal of Medicinal Chemistry. 2017 Mar 9;60(5):1693-1715. URL:[Link]

• Hart CJS, et al. "Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis." International Journal for Parasitology: Drugs and Drug Resistance. 2023 Dec;23:54-62. URL:[Link]

• Protein Data Bank (PDB) ID: 5LGN. "Thieno[3,2-b]pyrrole-5-carboxamides as Novel Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1: Compound 19." URL:[Link]

Sources

• 1. Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamides as Potent Inhibitors of Alphaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 3. Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 1: High-Throughput Screening and Preliminary Exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rcsb.org [rcsb.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

Welcome to the dedicated technical support resource for the synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a focus on improving yield and purity. We will delve into the critical aspects of the reaction, from starting materials to final product isolation, providing not only procedural steps but also the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate?

The most prevalent and established method for synthesizing the thieno[3,2-b]pyrrole core is the Hurtley reaction. This reaction involves the condensation of a 3-aminothiophene-2-carboxylate derivative with a β-ketoester. In the case of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate, the key starting materials are typically diethyl 3-aminothiophene-2,4-dicarboxylate and ethyl acetoacetate.

Q2: What are the critical parameters influencing the yield of this reaction?

Several factors can significantly impact the overall yield:

• Purity of Starting Materials: The purity of the diethyl 3-aminothiophene-2,4-dicarboxylate is paramount. Impurities can lead to side reactions and complicate the purification process.

• Choice of Base and Solvent: The selection of the base and solvent system is crucial for promoting the desired condensation reaction while minimizing side product formation. Common systems include sodium ethoxide in ethanol or potassium carbonate in DMF.

• Reaction Temperature and Time: Careful control of the reaction temperature is necessary to drive the reaction to completion without degrading the product. The reaction time should also be optimized to ensure full conversion.

• Work-up and Purification: The method of quenching the reaction and the subsequent purification steps (e.g., crystallization, column chromatography) are critical for isolating a high-purity product and, consequently, a good isolated yield.

Q3: What are the expected spectroscopic characteristics of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate?

While specific data can vary slightly based on the solvent and instrument, you can generally expect the following:

• ¹H NMR: Signals corresponding to the ethyl ester groups (a quartet and a triplet), a singlet for the pyrrole N-H proton, and singlets for the protons on the thiophene and pyrrole rings.

• ¹³C NMR: Resonances for the carbonyl carbons of the ester groups, the carbons of the ethyl groups, and the carbons of the thieno[3,2-b]pyrrole core.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the compound (C₁₂H₁₃NO₄S).

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Formation

Possible Causes:

• Inactive Starting Materials: The diethyl 3-aminothiophene-2,4-dicarboxylate may have degraded, or the ethyl acetoacetate may be of poor quality.

• Incorrect Base: The base used may not be strong enough to deprotonate the amine effectively, or it may have decomposed.

• Suboptimal Reaction Conditions: The reaction temperature may be too low, or the reaction time may be insufficient.

Solutions:

• Verify Starting Material Quality:

  • Run a ¹H NMR of your starting materials to confirm their identity and purity.

  • Use freshly opened or purified reagents whenever possible.

• Base Selection and Handling:

  • If using sodium ethoxide, ensure it is freshly prepared or properly stored to prevent decomposition.

  • Consider using a stronger, non-nucleophilic base if the reaction is sluggish.

• Optimize Reaction Conditions:

  • Gradually increase the reaction temperature in small increments (e.g., 10 °C) and monitor the reaction progress by TLC.

  • Extend the reaction time and track the consumption of starting materials.

Problem 2: Presence of Significant Impurities in the Crude Product

Possible Causes:

• Side Reactions: Competing reactions, such as self-condensation of the starting materials or decomposition of the product, can lead to impurities.

• Incomplete Reaction: Unreacted starting materials will contaminate the crude product.

• Improper Work-up: The work-up procedure may not effectively remove all byproducts or excess reagents.

Solutions:

• Minimize Side Reactions:

  • Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • Add the reagents in the correct order as specified in the protocol.

• Drive the Reaction to Completion:

  • Use a slight excess of one of the reagents (typically the more volatile one) to ensure the other is fully consumed.

  • Monitor the reaction by TLC until the limiting reagent is no longer visible.

• Refine the Work-up and Purification:

  • Perform a liquid-liquid extraction to remove water-soluble impurities.

  • Employ column chromatography with a carefully selected solvent system to separate the desired product from closely related impurities. A gradient elution may be necessary.

  • Recrystallization from a suitable solvent can significantly improve the purity of the final product.

Experimental Protocol: Hurtley Reaction for Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• Diethyl 3-aminothiophene-2,4-dicarboxylate

• Ethyl acetoacetate

• Sodium ethoxide (solid or freshly prepared solution in ethanol)

• Anhydrous Ethanol

• Toluene

• Hydrochloric acid (1M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous ethanol under an inert atmosphere.

• Base Addition: Add sodium ethoxide to the ethanol and stir until fully dissolved.

• Reagent Addition: Add diethyl 3-aminothiophene-2,4-dicarboxylate to the solution, followed by the dropwise addition of ethyl acetoacetate.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water to the residue and acidify with 1M HCl until the pH is ~2-3.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing the Workflow

Caption: General workflow for the synthesis of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Reagent Molar Ratio	1 : 1 to 1 : 1.2 (Amine : Ketoester)	A slight excess of the ketoester can help drive the reaction to completion.
Base Equivalence	1.1 - 1.5 equivalents	Ensures complete deprotonation of the amine and facilitates the condensation.
Reaction Temperature	Reflux in Ethanol (~78 °C)	Provides sufficient energy for the reaction to proceed at a reasonable rate without decomposition.
Reaction Time	4 - 12 hours	Dependent on the specific substrates and conditions; should be monitored by TLC.
Chromatography Eluent	Gradient of 10% to 30% Ethyl Acetate in Hexanes	This gradient typically provides good separation of the product from starting materials and byproducts.

References

• Hurtley, W. R. H. (1929). Journal of the Chemical Society (Resumed), 1870. [Link]

• Shafiee, A., & Sattari, S. (1981). Synthesis of thieno[3,2-b]pyrrole derivatives. Journal of Heterocyclic Chemistry, 18(2), 343-346. [Link]

Technical Support Center: Purification of Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide and protocol repository to assist researchers and drug development professionals in isolating Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate (CAS: 89168-61-6)[1].

Thieno[3,2-b]pyrroles are highly valuable electron-rich heterocycles used in combinatorial libraries and organic materials, but their inherent sensitivity requires precise, mechanistically grounded purification strategies[2].

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my crude mixture turn pink or dark brown during silica gel chromatography or NMR sample preparation?

• Causality: The thieno[3,2-b]pyrrole core is exceptionally electron-rich. While the 2,5-diethyl ester groups provide some electron-withdrawing stabilization, the pyrrole nitrogen and thiophene sulfur make the conjugated system highly susceptible to electrophilic attack and oxidative polymerization. Standard silica gel contains acidic silanol groups (pH ~4.5–5.5) that catalyze this degradation. Furthermore, trace HCl present in halocarbon solvents (e.g., CDCl₃ for NMR or Dichloromethane for loading) rapidly accelerates this, causing the characteristic pink-to-black color change[3].

• Actionable Fix: Always pre-treat your silica gel with 1–2% triethylamine (Et₃N) to neutralize acidic sites. Filter NMR samples through a small plug of basic alumina prior to analysis.

Q2: I am experiencing co-elution of the mono-ester (ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate) with the target dicarboxylate. How can I resolve this?

• Causality: Both compounds share nearly identical polarity profiles, dominated by the pyrrole N–H hydrogen bond donor and the ester carbonyl acceptors. The dicarboxylate is only marginally less polar due to increased steric shielding and molecular symmetry.

• Actionable Fix: Utilize a highly non-polar to polar gradient. Start with 100% Hexanes or Heptane, slowly ramping to a maximum of 85:15 Hexanes:Ethyl Acetate. Avoid highly hydrogen-bonding solvents like methanol during chromatography, as they disrupt the subtle retention differences between the mono- and di-esters.

Q3: My product "oils out" instead of crystallizing during final purification. What is the thermodynamic cause?

• Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the saturation temperature in the chosen solvent system. This is almost always exacerbated by residual high-boiling impurities (such as unreacted starting materials or degradation tars) that depress the melting point of the target compound[2].

• Actionable Fix: Switch to a binary solvent system (e.g., Ethanol/Water). Dissolve the crude in minimal hot ethanol, then add water dropwise until slight turbidity persists. Allow it to cool very slowly to room temperature to favor crystal lattice formation over liquid phase separation.

Part 2: Quantitative Data & Solvent Systems

The following table summarizes the validated purification methods, expected recoveries, and the mechanistic advantages of each approach.

Purification Method	Optimal Solvent System	Typical Recovery (%)	Purity Reached (%)	Key Mechanistic Advantage
Flash Chromatography	Hexanes/EtOAc (85:15) + 1% Et₃N	75 – 85%	95 – 98%	Et₃N neutralizes silanol groups, preventing acid-catalyzed polymerization on the column.
Recrystallization	Ethanol / Water (3:1 v/v)	60 – 70%	> 99%	Exploits differential solubility to remove structurally similar mono-ester impurities.
Trituration	Cold Diethyl Ether / Hexane	80 – 90%	90 – 95%	Rapid thermodynamic removal of non-polar aliphatic byproducts without heating.

Part 3: Validated Experimental Protocols

Every protocol below is designed as a self-validating system to ensure scientific integrity and reproducibility.

Protocol A: Base-Deactivated Flash Chromatography

Use this method if the crude purity is < 80% and contains complex reaction byproducts.

• Stationary Phase Preparation: Slurry 230–400 mesh silica gel in Hexanes containing 2% (v/v) Triethylamine (Et₃N). Pack the column firmly using compressed air.

• Equilibration: Flush the packed column with 2–3 column volumes (CV) of the Et₃N/Hexane mixture to ensure complete neutralization of the acidic silanol groups.

• Sample Loading: Dissolve the crude Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate in a minimum volume of acid-free Dichloromethane (DCM). Carefully load it onto the silica bed.

• Gradient Elution: Elute using a shallow gradient from 0% to 15% Ethyl Acetate in Hexanes. Monitor fractions via TLC (UV active at 254 nm).

• Thermal Control: Combine product-containing fractions and concentrate under reduced pressure. Crucial: Keep the water bath temperature below 35°C to prevent thermal degradation[2].

• Self-Validation Check: Spot the concentrated product on a TLC plate alongside the crude mixture. A single, distinct UV-active spot at R_f ~0.45 (in 85:15 Hexanes:EtOAc) confirms successful isolation.

Protocol B: Binary Solvent Recrystallization

Use this method for final polishing or if the initial crude purity is > 80%.

• Dissolution: Place the semi-pure solid in a round-bottom flask. Add minimal boiling absolute ethanol until complete dissolution occurs.

• Anti-Solvent Addition: Remove the flask from the heat source. While stirring gently, add deionized water dropwise until the solution becomes faintly cloudy (the cloud point).

• Clarification: Add 1–2 drops of hot ethanol to just clear the turbidity, creating a supersaturated solution.

• Crystallization: Allow the flask to cool completely undisturbed to room temperature over 4 hours. Once at room temperature, transfer to an ice bath (0–4°C) for 1 hour to maximize yield.

• Isolation: Collect the pale yellow crystals via vacuum filtration. Wash the filter cake with ice-cold 10% ethanol in water. Dry under high vacuum for 12 hours.

• Self-Validation Check: Determine the melting point of the dried crystals. A sharp melting point range (< 2°C variance) validates the complete removal of the mono-ester and aliphatic impurities.

Part 4: Workflow Visualization

Figure 1: Purification workflow for Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate.

References

• Ilyin, A. P., et al. "Synthesis of Heterocyclic Compounds Possessing the 4H-Thieno[3,2-b]Pyrrole Moiety." Journal of Combinatorial Chemistry, 2007. [Link]

• Soth, S., et al. "Improved Syntheses of [3,2-b]- and[2,3-b]-fused Selenolo- and Thienopyrroles, and of Furo[3,2-b]pyrrole." Journal of Heterocyclic Chemistry, 1999.[Link]

Sources

• 1. 89168-61-6 | Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate - AiFChem [aifchem.com]
• 2. Synthesis of heterocyclic compounds possessing the 4H-thieno[3,2-b]pyrrole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]

Technical Support Center: Optimizing Stille Polycondensation for Thieno[3,2-b]pyrrole Polymers

Welcome to the Advanced Materials Technical Support Center. This guide is engineered for researchers and drug development professionals synthesizing conjugated donor-acceptor (D-A) polymers utilizing the thieno[3,2-b]pyrrole (TP) building block.

While the thieno[3,2-b]thiophene moiety has been a staple in organic field-effect transistors (OFETs), its isoelectronic counterpart, thieno[3,2-b]pyrrole, offers a critical advantage: it is easily tunable via N-alkylation, allowing for precise control over polymer solubility and intermolecular packing[1]. However, polymerizing TP via Stille cross-coupling presents unique mechanistic challenges. This guide provides field-proven troubleshooting, causal explanations, and self-validating protocols to ensure high-molecular-weight, defect-free polymer synthesis.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: My polymerization is yielding low-molecular-weight oligomers instead of high-MW polymers. What is the root cause?

A: In step-growth polycondensation, molecular weight is mathematically bound by Carothers' equation, making it hypersensitive to stoichiometry and catalytic efficiency. If your MW is low, the primary culprits are:

• Stoichiometric Imbalance: Organostannanes like 4-methyl-2,5-bis(trimethylstannyl)-4H-thieno[3,2-b]pyrrole are prone to protolytic destannylation during storage. If your monomer has degraded, the 1:1 donor-to-acceptor ratio is broken.

• Premature Precipitation: If you are using standard solvents like toluene or DMF, the growing rigid polymer chain will precipitate out of solution before reaching a high degree of polymerization[2]. Solution: Switch to a high-boiling, highly solvating aromatic solvent like anhydrous o-dichlorobenzene (o-DCB) and run the reaction at 110–130 °C[3].

Q2: I am using Pd(PPh₃)₄ as my catalyst, but my batch-to-batch reproducibility is poor. How can I stabilize the catalytic cycle?

A: Pd(PPh₃)₄ is highly reactive but notoriously unstable against trace air or moisture. The free triphenylphosphine (PPh₃) ligand is easily oxidized to triphenylphosphine oxide (OPPh₃), which permanently deactivates the catalyst[4]. Solution: Transition to a two-component catalytic system using the air-stable precatalyst Pd₂(dba)₃ combined with P(o-tolyl)₃ as the ligand[3]. The steric bulk of the o-tolyl groups increases the ligand bite angle. This steric repulsion accelerates the rate-determining reductive elimination step, forcing the polymer chain off the palladium center and regenerating the active Pd(0) species much faster than standard PPh₃[5].

Q3: How do I eliminate residual palladium and toxic tin byproducts that are ruining my OFET charge carrier mobility?

A: Heavy metals act as deep charge-trapping sites in organic semiconductors, severely degrading hole mobility. Standard precipitation is insufficient to remove Pd that has coordinated to the electron-rich thieno[3,2-b]pyrrole backbone. Solution: Implement a chemical scavenging step using aqueous sodium diethyldithiocarbamate (Na-DDTC)[6]. Na-DDTC is a powerful bidentate chelator that aggressively strips Pd from the polymer matrix, forming a highly stable, water-soluble complex.

Part 2: Quantitative Data & System Benchmarks

The interplay of catalyst, ligand, and solvent dictates the success of the Stille coupling. Below is a benchmarked comparison for TP-based polymerizations.

Catalyst System	Ligand	Solvent	Temp (°C)	Mechanistic Outcome & Causality
Pd(PPh₃)₄	None (Built-in)	Toluene	110	Sub-optimal: Moderate MW. Catalyst is prone to oxidation; growing polymer chains often precipitate prematurely.
Pd(OAc)₂	PPh₃	DMF	100	Poor: Low MW/Oligomers. DMF coordinates to the Pd center but is a poor solvent for rigid conjugated polymers[2].
Pd₂(dba)₃	P(o-tolyl)₃	o-DCB	130	Optimal: High MW. Steric bulk accelerates reductive elimination; o-DCB keeps rigid TP-polymers solvated[3].

Part 3: Standard Operating Procedures (SOPs)

SOP 1: Setup and Execution of TP-Stille Polycondensation

This protocol is a self-validating system; failure to observe the color changes indicates an oxygen leak or impure monomers.

• Stoichiometric Loading: In a nitrogen-filled glovebox, weigh exactly 1.000 equivalent of the dibromide acceptor (e.g., a diketopyrrolopyrrole derivative) and 1.000 equivalent of the TP-distannyl donor into a heavy-walled pressure flask[1].

• Catalyst Complexation: Add 2.5 mol% Pd₂(dba)₃ and 10 mol% P(o-tolyl)₃ (maintaining a strict 1:4 Pd-to-Ligand ratio)[3].

• Solvent Addition & Degassing: Add anhydrous o-dichlorobenzene (o-DCB) to achieve a monomer concentration of 0.02 M. Seal the flask with a septum and perform three rigorous freeze-pump-thaw cycles on a Schlenk line to remove dissolved oxygen.

• Polymerization: Replace the septum with a Teflon screw cap under positive argon flow. Heat the vessel in an oil bath at 130 °C for 36 hours[3].

  • Validation Checkpoint: The solution should transition from a transparent mixture to a deep, viscous, dark-colored solution (typically dark blue/green depending on the acceptor), indicating extended π-conjugation.

SOP 2: Rigorous Polymer Purification and Metal Scavenging

• Initial Precipitation: Cool the reaction mixture to 50 °C and precipitate dropwise into 500 mL of vigorously stirring methanol. Filter the crude solid.

• Sequential Soxhlet Extraction: Transfer the solid to a cellulose extraction thimble.

  • Methanol (24 h): Extracts unreacted monomers, dba ligands, and toxic trimethyltin bromide byproducts.

  • Acetone (24 h): Extracts low-molecular-weight, trap-heavy oligomers.

  • Hexane (24 h): Extracts moderately sized chains with poor coplanarity.

  • Chloroform (24 h): Extracts the target high-molecular-weight polymer[6].

• Palladium Scavenging: Concentrate the chloroform fraction to ~50 mL. Add 50 mL of a 0.1 M aqueous solution of sodium diethyldithiocarbamate (Na-DDTC). Stir vigorously at 60 °C for 2 hours[6].

  • Validation Checkpoint: The aqueous layer will turn yellowish-brown as the Pd-DDTC complex partitions into it. Separate the layers and repeat the Na-DDTC wash until the aqueous layer remains completely colorless.

• Final Isolation: Precipitate the organic layer into methanol, filter, and dry under a high vacuum for 24 hours.

Part 4: Visual Workflows

Fig 1: Catalytic cycle of Stille polycondensation for thieno[3,2-b]pyrrole conjugated polymers.

Fig 2: Sequential purification workflow to isolate high-MW polymers and remove metal impurities.

References

• [1] Incorporation of Thieno[3,2-b]pyrrole into Diketopyrrolopyrrole-Based Copolymers for Efficient Organic Field Effect Transistors. ACS Macro Letters. 1

• [6] Thieno[3,2-b]thiophene−Diketopyrrolopyrrole-Containing Polymers for High-Performance Organic Field-Effect Transistors and Organic Photovoltaic Devices. Journal of the American Chemical Society.6

• [3] Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjugated Copolymers. MDPI. 3

• [4] Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. 4

• [2] Stille Polycondensation for Synthesis of Functional Materials. Chemical Reviews. 2

• [5] Stille reaction. Wikipedia. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Metabolic Stability of Thieno[3,2-b]pyrrole Candidates

Welcome to the Drug Metabolism and Pharmacokinetics (DMPK) technical support center. Thieno[3,2-b]pyrroles are highly privileged scaffolds in drug discovery, demonstrating potent efficacy against targets ranging from viral replication machinery (e.g., Chikungunya and Western Equine Encephalitis viruses) to epigenetic enzymes like KDM1A/LSD1[1][2][3]. However, the electron-rich nature of the 4H-thieno[3,2-b]pyrrole core makes it highly susceptible to CYP450-mediated oxidative metabolism, frequently resulting in rapid intrinsic clearance and poor in vivo exposure[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you engineer metabolic stability into your thieno[3,2-b]pyrrole leads without sacrificing target potency.

Optimization Workflow

The following logic tree illustrates the standard diagnostic and optimization pathway for addressing metabolic liabilities in thienopyrrole-based candidates.

Workflow for diagnosing and optimizing thieno[3,2-b]pyrrole metabolic stability.

Troubleshooting Guides & FAQs

Q1: Why does my thieno[3,2-b]pyrrole lead exhibit a short half-life (< 5 min) in human liver microsomes (HLMs) despite blocking peripheral labile sites? A1: The instability is often intrinsic to the electron-rich 4H-thieno[3,2-b]pyrrole core itself, which acts as a magnet for CYP450-mediated oxidation. While modifying peripheral groups (like the C5-carboxamide) is a standard first step, it is rarely sufficient for this specific chemotype. The most effective causality-driven strategy is scaffold hopping . Replacing the core with less electron-rich bioisosteres, such as pyrrolo[2,3-d]thiazole, has been shown to increase metabolic half-lives by up to 17-fold while maintaining target efficacy[1].

Q2: I attempted a bioisosteric replacement to an indole core to improve stability, but I lost target potency. How can I recover it? A2: When you replace the thieno[3,2-b]pyrrole core with an indole, you alter both the spatial geometry and the lipophilicity (ClogD) of the molecule, which can disrupt critical binding interactions[1]. To recover potency, you must re-evaluate the substitution pattern at the R1/R2 positions to compensate for the core shift. For example, replacing a 2-furanylmethyl amide with a benzyl amide, or introducing chirality at the alpha-position of the amide, can restore or even enhance target affinity while preserving the improved stability to oxidative metabolism[2][4].

Q3: My compound shows good stability in mouse liver microsomes (MLMs) but poor stability in HLMs. What causes this discrepancy? A3: This is a classic species-specific metabolic switching phenomenon[5]. The CYP450 isoform expression profiles differ significantly between mice and humans. A functional group that is ignored by murine enzymes might be rapidly cleared by human CYP3A4 or CYP2D6. You must perform Metabolite Identification (MetID) to identify the specific human-mediated soft spots (e.g., benzylic methyl groups or specific C-H bonds) and apply targeted strategies like deuterium replacement or steric shielding[6].

Quantitative Data & Benchmarks

The following table summarizes the quantitative impact of various structural modifications on the metabolic stability of a baseline thieno[3,2-b]pyrrole lead (Compound 1b, an antiviral candidate)[1]. Use this as a benchmark for your own SAR campaigns.

Compound Core	Modification Strategy	HLM T1/2 (min)	Target Activity
4H-thieno[3,2-b]pyrrole (Lead 1b)	None (Baseline)	2.91	Good
4H-thieno[3,2-b]pyrrole	C5-piperidine optimization	~5.0	Modest
Indole	Bioisosteric replacement	~12.0	Good
pyrrolo[2,3-d]thiazole (Lead 23c)	Scaffold hopping	>49.0	Excellent

Self-Validating Experimental Protocols

To ensure trustworthiness in your DMPK data, do not rely on simple endpoint assays. The following protocols are designed as self-validating systems , meaning the assay inherently proves its own accuracy through integrated causality checks.

Protocol A: High-Throughput Liver Microsomal Stability Assay

Rationale: This assay isolates Phase I oxidative metabolism by supplying microsomes with NADPH. Because thienopyrroles are highly susceptible to oxidation, this is the critical first-line screening tool[6].

• Matrix Preparation: Prepare a 1 mg/mL suspension of pooled human liver microsomes (HLMs) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2.

• Compound Spiking: Add the thieno[3,2-b]pyrrole candidate to a final concentration of 1 μM (keep organic solvent < 0.5% to prevent CYP inhibition).

• Incubation & Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, transfer 50 μL aliquots into 150 μL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins and halt metabolism.

• Analysis: Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS to calculate the elimination rate constant (k) and T1/2.

• Self-Validation Criteria (CRITICAL): Every assay plate must include Verapamil (High Clearance Control) and Warfarin (Low Clearance Control).

  • Acceptance: Verapamil T1/2 must be < 15 min; Warfarin T1/2 must be > 120 min.

  • Causality Check: If Verapamil fails to clear, the NADPH batch is degraded or the microsomes have lost enzymatic activity. The entire run must be discarded.

Protocol B: Metabolite Identification (MetID) via UHPLC-HRMS

Rationale: When a thienopyrrole fails Protocol A, MetID is required to pinpoint the exact atoms undergoing biotransformation, guiding your next synthetic step[5][6].

• Scaled Incubation: Scale the microsomal incubation (Protocol A) to a 1 mL volume and increase the compound concentration to 10 μM to ensure sufficient metabolite generation. Incubate for 60 minutes.

• Data Acquisition: Analyze the quenched supernatant using Ultra-High-Performance Liquid Chromatography coupled to High-Resolution Mass Spectrometry (UHPLC-HRMS, e.g., Q-TOF or Orbitrap).

• Mass Defect Filtering: Process the data looking for specific mass shifts associated with Phase I metabolism: +16 Da (hydroxylation/oxidation), +32 Da (di-oxidation), or -14 Da (N-demethylation).

• Self-Validation Criteria (CRITICAL): Run two parallel negative controls: a Zero-Minute Control (quenched before NADPH addition) and a Minus-NADPH Control (incubated for 60 mins without NADPH).

  • Acceptance: A detected peak is only validated as a true biological metabolite if it is completely absent in both negative controls.

  • Causality Check: If a "+16 Da" peak appears in the Minus-NADPH control, it is a chemical degradation artifact (e.g., auto-oxidation of the electron-rich core in buffer), not an enzymatic liability.

References

• 1 - Journal of Medicinal Chemistry - ACS Publications 2.2 - Journal of Medicinal Chemistry - ACS Publications 3.4 - Journal of Virology 4.6 - Smolecule 5.5 - NEDMDG

• 3 - RCSB PDB

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]
• 4. journals.asm.org [journals.asm.org]
• 5. nedmdg.org [nedmdg.org]
• 6. pdf.smolecule.com [pdf.smolecule.com]

Tuning HOMO/LUMO energy levels of thieno[3,2-b]pyrrole for solar cells

Tuning HOMO/LUMO Energy Levels of Thieno[3,2-b]pyrrole for Solar Cells

Welcome to the Optoelectronic Materials Support Center. As a Senior Application Scientist, I have designed this advanced troubleshooting guide to address the specific mechanistic and synthetic challenges associated with tuning the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) of thieno[3,2-b]pyrrole (TP) derivatives.

Unlike standard thiophene units, the TP core offers unique electronic and steric handles. Proper exploitation of these handles is critical for maximizing the Open-Circuit Voltage ( Voc​ ) and Short-Circuit Current ( Jsc​ ) in organic photovoltaics (OPVs).

Diagnostic Workflow: Energy Level & Morphology Mismatches

Workflow for diagnosing and resolving energy level mismatches in TP-based solar cells.

Troubleshooting Guides & FAQs

Q1: Why is the Open-Circuit Voltage ( Voc​ ) of my TP-based non-fullerene acceptor (NFA) device lower than expected? Causality: In organic solar cells, the Voc​ is directly proportional to the energy offset between the donor's HOMO and the acceptor's LUMO. If your acceptor's LUMO is positioned too deeply (too negative), the Voc​ will drop. Solution: Thieno[3,2-b]pyrrole is significantly more electron-rich than standard thiophene. You can leverage this by replacing thiophene cores with TP units. The strong electron-donating ability of the pyrrole ring structurally1[1]. For instance, transitioning from an IT-4Cl baseline to a ThPy-based acceptor upshifts the LUMO from -4.14 eV to -4.04 eV, directly recovering voltage losses[1].

Q2: I am experiencing poor short-circuit current ( Jsc​ ) due to a wide optical bandgap. How can I tune the backbone to redshift the absorption? Causality: A wide bandgap limits near-infrared photon harvesting. This occurs when the Intramolecular Charge Transfer (ICT) between the electron-rich donor (D) and electron-deficient acceptor (A) units is too weak. Solution: Construct an A-D-A type molecule by fusing the electron-rich TP core with highly electron-deficient units. For example, covalently locking the TP unit with a pentacyclic benzotriazole core and end-capping with 1,1-dicyanomethylene-3-indanone (INCN) creates a massive push-pull effect. This specific architectural modification2[2].

Q3: My synthesized TP-based polymers exhibit severe aggregation and poor solubility in processing solvents. How do I resolve this without disrupting the HOMO/LUMO levels? Causality: The rigid, coplanar ladder-type backbone of fused TP units induces strong intermolecular π−π stacking. While good for charge transport, excessive stacking causes poor solubility and massive phase separation in the bulk heterojunction (BHJ), destroying the Fill Factor (FF). Solution: Unlike its isoelectronic cousin thieno[3,2-b]thiophene, the TP unit possesses a secondary amine nitrogen on the pyrrole ring. This provides an3[3]. By attaching branched alkyl chains (e.g., 2-ethylhexyl) directly to the pyrrole nitrogen, you introduce steric hindrance that disrupts excessive aggregation and improves solubility without altering the conjugated backbone's frontier orbital energies[3].

Q4: My Cyclic Voltammetry (CV) calculations for HOMO/LUMO levels do not match my Density Functional Theory (DFT) predictions. What is the standard protocol for accurate empirical measurement? Causality: Discrepancies usually arise from incorrect reference calibration or using peak potentials instead of onset potentials. Solution: You must calculate the energy levels using the onset oxidation/reduction potentials relative to a Ferrocene/Ferrocenium ( Fc/Fc+ ) internal standard. The standard empirical equations are:

• EHOMO​=−(Eonset,ox​−E1/2,Fc/Fc+​+4.80) eV

• ELUMO​=−(Eonset,red​−E1/2,Fc/Fc+​+4.80) eV [2]

Quantitative Reference Data

Use the following benchmark data to evaluate if your synthesized TP-derivatives fall within acceptable optoelectronic parameters.

Acceptor Molecule	Core Structure	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)	Device PCE (%)
IT-4Cl (Control)	Thiophene-based	-5.79	-4.14	~1.52	12.6
ThPy3	TP-based	-5.64	-4.04	~1.48	15.3
BZIC	TP-Benzotriazole	-5.42	-3.88	1.45	N/A

(Data aggregated from authoritative studies on TP-based non-fullerene acceptors[1],[2].)

Standard Operating Procedures (SOPs)

SOP 1: Hemetsberger Synthesis and N-Alkylation of Thieno[3,2-b]pyrrole

This protocol details the construction of the TP core and subsequent side-chain engineering to tune solubility and solid-state packing.

• Knoevenagel Condensation: React 5-bromo-2-thiophenecarboxaldehyde with ethyl azidoacetate in the presence of a base (e.g., sodium ethoxide) at -10 °C to form the azido-acrylate intermediate.

• Thermolysis (Hemetsberger Reaction): Dissolve the intermediate in a high-boiling solvent (e.g., xylene or toluene). Reflux at 140 °C for 2-4 hours to induce intramolecular cyclization, 4[4].

  • Self-Validation Check: The reaction is successful if continuous nitrogen gas evolution is observed during reflux, and subsequent 1H NMR confirms the disappearance of the azide peak and the appearance of a distinct pyrrole N-H proton at ~8.5 ppm.

• Deprotonation: To tune solubility, dissolve the TP derivative in anhydrous DMF. Add sodium hydride (NaH, 60% dispersion in mineral oil) at 0 °C under an inert argon atmosphere. Stir for 30 minutes.

• Alkyl Substitution: Dropwise add the desired alkyl bromide (e.g., 2-ethylhexyl bromide). Heat to 60 °C and stir overnight[3].

• Purification: Quench with water, extract with dichloromethane, and purify via silica gel column chromatography to isolate the N-alkylated TP building block.

SOP 2: Self-Validating Cyclic Voltammetry (CV) Protocol

Accurate determination of HOMO/LUMO levels is critical for predicting Voc​ and charge transfer efficiency.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( Bu4​NPF6​ ) in anhydrous acetonitrile.

• Three-Electrode Setup: Use a glassy carbon working electrode (drop-cast with the TP polymer/molecule), a platinum wire counter electrode, and an Ag/AgCl reference electrode.

• Ferrocene Calibration (Self-Validation Step): Spike the electrolyte solution with a trace amount of Ferrocene. Run a scan at 50 mV/s.

  • Self-Validation Check: If the Fc/Fc+ half-wave potential ( E1/2​ ) does not appear at the expected ~0.43 V vs Ag/AgCl, your reference electrode has drifted. Do not proceed. Recalibrate or replace the reference electrode before measuring your sample[1].

• Measurement: Record the onset oxidation ( Eonset,ox​ ) and onset reduction ( Eonset,red​ ) potentials of the TP film. Calculate the HOMO/LUMO levels using the equations provided in Q4[2].

References

• Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells Source: National Science Review / Oxford Academic / NIH URL
• Thieno[3,2-b]pyrrolo-Fused Pentacyclic Benzotriazole-Based Acceptor for Efficient Organic Photovoltaics Source: ACS Applied Materials & Interfaces URL
• A-D-A-type electron acceptors based on pyrrole-containing ladder-type heteroarenes for organic solar cells Source: The Innovation URL
• Thieno[3,2-b]pyrrole-benzothiadiazole Banana-Shaped Small Molecules for Organic Field-Effect Transistors Source: ACS Applied Materials & Interfaces URL

Sources

• 1. Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. the-innovation.org [the-innovation.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Characterizing Thieno[3,2-b]pyrrole Polymers

In the rapidly advancing field of organic electronics, thieno[3,2-b]pyrrole-based polymers have emerged as a highly promising class of materials for applications ranging from organic field-effect transistors (OFETs) to organic photovoltaics (OPVs).[1][2] Their performance in these devices is inextricably linked to fundamental material properties, namely molecular weight and thermal stability. A high molecular weight is often crucial for forming robust, uniform thin films and ensuring efficient charge transport, while thermal stability dictates the viable processing window and the operational lifetime of a finished device.

This guide provides an in-depth, comparative analysis of two cornerstone techniques for characterizing these polymers: Gel Permeation Chromatography (GPC) for molecular weight determination and Thermogravimetric Analysis (TGA) for assessing thermal stability. We will move beyond rote protocols to explore the causality behind experimental choices, ensuring the data you generate is not only accurate but also insightful.

Part 1: Unraveling Molecular Weight with Gel Permeation Chromatography (GPC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is an indispensable tool for measuring a polymer's number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI, Mw/Mn).[3] This technique separates dissolved polymer chains based on their hydrodynamic volume in solution.[3] However, for semi-flexible conjugated polymers like those based on thieno[3,2-b]pyrrole, GPC analysis is not always straightforward and requires careful consideration to avoid common pitfalls.

The Causality Behind GPC Experimental Design

A primary challenge in the GPC analysis of conjugated polymers is the inherent inaccuracy that arises from using common, flexible polymer standards, such as polystyrene (PS).[4][5] Conjugated backbones are significantly stiffer than polystyrene.[4] This mismatch in chain flexibility means that at a given molecular weight, the thieno[3,2-b]pyrrole polymer will have a different hydrodynamic volume than its polystyrene equivalent, leading to erroneous molecular weight estimations.[6]

Furthermore, poor solubility and a tendency for aggregation can plague GPC measurements of these materials, causing column clogging and underestimation of the true molecular weight.[5][6] Therefore, the choice of solvent, temperature, and sample preparation methodology is critical for obtaining reliable and reproducible data. Advanced detection methods, such as multi-angle light scattering (MALS), can be coupled with GPC to determine the absolute molecular weight without reliance on relative standards, providing a more accurate characterization.[3]

Experimental Workflow for GPC Analysis

Caption: GPC experimental workflow from sample preparation to data analysis.

Detailed GPC Protocol

• Solvent Selection : Choose a solvent that fully dissolves the polymer. High-boiling point solvents like chlorobenzene (CB), o-dichlorobenzene (ODCB), or 1,2,4-trichlorobenzene (TCB) are often required, sometimes at elevated temperatures.[4][5] Tetrahydrofuran (THF) can also be used for more soluble polymers.[7]

• Sample Preparation :

  • Accurately weigh 1-2 mg of the dry polymer sample.[8][9]

  • Add the appropriate volume of HPLC-grade solvent to achieve a concentration of 1-2 mg/mL.[9]

  • Dissolve the sample by stirring overnight, often with gentle heating (e.g., 40-80°C) to ensure complete dissolution and break up aggregates.[5]

  • Before injection, filter the solution through a 0.2 µm PTFE or PVDF syringe filter to remove any particulate matter that could damage the columns.[8]

• Instrumentation & Conditions :

  • System : Agilent 1260 Infinity system or similar.[5]

  • Columns : Use a set of columns suitable for organic solvents, such as two ResiPore guard columns followed by a ResiPore and a PLgel MIXED-B column in series.[5]

  • Mobile Phase : The same solvent used for sample dissolution (e.g., Chlorobenzene).[5]

  • Flow Rate : Typically 0.5-1.0 mL/min.[5][7]

  • Temperature : Maintain the columns at an elevated temperature (e.g., 40-80°C) to improve solubility and prevent on-column aggregation.[5]

  • Detectors : A differential refractive index (RI) detector is standard. A photodiode array (PDA) or UV-Vis detector is highly recommended for conjugated polymers to confirm that the eluting peak corresponds to the polymer's absorption wavelength.[7] For absolute molecular weight, a MALS detector is ideal.

• Calibration : Calibrate the system using a series of narrow-PDI polystyrene standards. Be aware that the resulting molecular weights are relative to polystyrene and may be overestimated or underestimated.[4]

Comparative GPC Data

The molecular weight of thieno[3,2-b]pyrrole polymers can vary significantly based on the specific co-monomers and polymerization conditions. Below is a comparison with other well-known conjugated polymers.

Polymer Type	Example Polymer	Mn (kDa)	Mw (kDa)	PDI (Mw/Mn)	Source(s)
Thieno[3,2-b]pyrrole	PTTBTPh0.50	8.0	11.5	1.43	[10]
Thieno[3,2-b]pyrrole	PTTBTTh0.30	11.0	13.8	1.26	[10]
Thieno[3,2-b]pyrrole	PDTP-IID	9.0	18.9	2.10	[11]
Polythiophene	P3HT (GRIM)	69	194	2.8	[12]
Polythiophene	P3HT (DArP)	8.2	19	2.3	[12]
Benzodithiophene	PTB7	~70-100	~150-250	~2.0-2.5	[13][14]

Note: P3HT and PTB7 values are representative examples; these can vary widely.

Part 2: Probing Thermal Limits with Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[15][16] For polymer scientists, its primary utility is to determine thermal stability. The output, a TGA curve, plots mass percentage versus temperature, and its first derivative (DTG curve) shows the rate of mass loss.[15] This data is critical for establishing the upper temperature limit for processing steps like solvent annealing and for predicting the material's long-term stability in a device.

The Causality Behind TGA Experimental Design

The choice of atmosphere is the most critical experimental parameter in TGA.

• Inert Atmosphere (Nitrogen) : Running the analysis under a nitrogen purge allows for the characterization of the polymer's intrinsic thermal stability—the temperature at which the chemical bonds in the polymer backbone begin to break (pyrolysis) in the absence of oxygen.[15] This is relevant for understanding the material's limits during oxygen-free processing steps.

• Oxidative Atmosphere (Air) : Performing the analysis in air reveals the polymer's susceptibility to thermo-oxidative degradation. This is often more relevant for predicting the real-world operational lifetime of a device, which is typically exposed to ambient air. Degradation often occurs at lower temperatures in air than in nitrogen.

The key value derived from the TGA curve is the decomposition temperature (Td), often defined as the temperature at which 5% mass loss occurs.[17][18] This onset temperature represents the upper boundary for safe processing and long-term use.

Experimental Workflow for TGA Analysis

Caption: TGA experimental workflow from sample preparation to data analysis.

Detailed TGA Protocol

• Sample Preparation :

  • Use a clean, tared TGA crucible, typically made of alumina or platinum.[19]

  • Place 5-10 mg of the solid polymer sample into the crucible.[19] Ensure the material covers the bottom of the pan to promote even heating.

• Instrumentation & Conditions :

  • System : Mettler TGA/SDTA 851e, TA Instruments TGA 5500, or similar.[18]

  • Purge Gas : Nitrogen (for thermal stability) or Air (for oxidative stability) at a flow rate of 20-50 mL/min.[15][18]

  • Temperature Program :

    • Equilibrate at a starting temperature (e.g., 40-50°C).[18]

    • Ramp the temperature at a constant rate, typically 10°C/min or 20°C/min, to a final temperature high enough to ensure complete decomposition (e.g., 600-800°C).[16][18]

• Data Analysis :

  • Plot the sample mass (%) as a function of temperature.

  • Determine the onset temperature of decomposition (Td), typically reported as the temperature at which 5% weight loss has occurred.

Comparative TGA Data

Thieno[3,2-b]pyrrole-based polymers generally exhibit good thermal stability, which is a prerequisite for their use in electronic devices.

Polymer Type	Example Polymer/Molecule	Td (5% Mass Loss, °C) under N₂	Key Feature	Source(s)
Thieno[3,2-b]pyrrole	TP-BT4T-TP	265	Small Molecule Semiconductor	[17]
Thieno[3,2-b]pyrrole	TP-BT2TT-TP	306	Small Molecule Semiconductor	[17]
Thieno[3,2-b]pyrrole	Ladderized Anthanthrene Copolymers	~300	High Molecular Weight Polymer	[18]
Polythiophene	P3HT (various MWs)	425 - 441	Very High Thermal Stability	[12]
Benzodithiophene	PTB7-Th	~330	Common OPV Donor Polymer	[14]
Polypyrrole	Polypyrrole Homopolymer	~220	Lower Stability than Thiophene Analogs	[20]

As the data shows, thieno[3,2-b]pyrrole-based materials are generally stable to at least 300°C, providing a suitable window for device fabrication and annealing processes. While not as exceptionally stable as P3HT, their thermal properties are well within the requirements for most organic electronics applications.

Conclusion

The rigorous characterization of thieno[3,2-b]pyrrole polymers through GPC and TGA is not merely a data collection exercise; it is fundamental to understanding and optimizing their performance. GPC, when performed with careful consideration of the polymer's semi-flexible nature, provides essential insights into the molecular weight distribution that governs film morphology and charge transport. TGA defines the thermal boundaries for processing and operation, directly impacting the reliability and lifespan of a device. By applying the detailed protocols and comparative frameworks presented in this guide, researchers can generate high-quality, reliable data to accelerate the development of next-generation organic electronic materials.

References

• Title: Molecular Weight Characterization of Conjugated Polymers through Gel Permeation Chromatography and Static Light Scattering Source: Google Cloud Search URL

• Title: Molecular Weight Characterization of Conjugated Polymers Through Gel Permeation Chromatography and Static Light Scattering - ACS Publications Source: ACS Publications URL: [Link]

• Title: Molecular Weight Characterization of Conjugated Polymers Through Gel Permeation Chromatography and Static Light Scattering - ACS Publications Source: ACS Publications URL: [Link]

• Title: Thieno[3,2-b]pyrrole and Benzo[c][1][4][5]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors | ACS Omega Source: ACS Omega URL: [Link]

• Title: The effect of thieno[3,2-b]thiophene on the absorption, charge mobility and photovoltaic performance of diketopyrrolopyrrole-based low bandgap conjugated polymers (2013) | Yongxi Li | 41 Citations - SciSpace Source: SciSpace URL: [Link]

• Title: Impact of P3HT Regioregularity and Molecular Weight on the Efficiency and Stability of Perovskite Solar Cells | ACS Sustainable Chemistry & Engineering Source: ACS Sustainable Chemistry & Engineering URL: [Link]

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• Title: Conjugated Polymer Analysis by GPC-PDA - Malvern Panalytical Source: Malvern Panalytical URL: [Link]

• Title: a) Synthesis of PTB7 via stepwise heating Stille polycondensation. b)... - ResearchGate Source: ResearchGate URL: [Link]

• Title: Synthesis and Properties of Conjugated Polymers Based on a Ladderized Anthanthrene Unit | ACS Omega - ACS Publications Source: ACS Publications URL: [Link]

• Title: Mastering TGA Crucible Analysis for Polymer Thermal Stability - Red Thermo Source: Red Thermo URL: [Link]

• Title: Synthesis and photophysical properties of N-alkyl dithieno[3,2-b:2′,3′-d]pyrrole based donor/acceptor-π-conjugated copolymers for solar-cell application - PMC Source: PMC URL: [Link]

• Title: Confirmation of Polymer Structure Using GPC - Malvern Panalytical Source: Malvern Panalytical URL: [Link]

• Title: Total mass percentage (TGA) and derivative thermogravimetry (DTG) curves of PTB7-Th, PC61BM, PC71BM, and respective composites under thermo-oxidation conditions (air atmosphere) - ResearchGate Source: ResearchGate URL: [Link]

• Title: Sample Preparation – GPC - Polymer Chemistry Characterization Lab Source: University of Southern Mississippi URL: [Link]

• Title: Thermogravimetric Analysis (TGA) for Polymer Characterization: Thermal Stability and Composition - NC State University Libraries Source: NC State University Libraries URL: [Link]

• Title: Sample Preparation – TGA-MS - Polymer Chemistry Characterization Lab Source: University of Southern Mississippi URL: [Link]

• Title: Thieno[3,2-b]thiophene-based Conjugated Polymers for Solution-processable Neutral Black Electrochromism - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL: [Link]

• Title: Thieno[3,2-b]thiophene−Diketopyrrolopyrrole-Containing Polymers for High-Performance Organic Field-Effect Transistors and Organic Photovoltaic Devices | Journal of the American Chemical Society Source: Journal of the American Chemical Society URL: [Link]

• Title: TGA curves for (a) polypyrrole homopolymer, (b) sample B prepared from... - ResearchGate Source: ResearchGate URL: [Link]

• Title: SEC/GPC, DSC, and TGA Analysis of Low Molecular Weight Poly-L-lactic Acid | Waters Source: Waters URL: [Link]

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Unveiling the Isomeric Divide: A Comparative Guide to Thieno[3,2-b]pyrrole vs. Thieno[2,3-b]pyrrole Scaffolds

The substitution of the ubiquitous indole ring with thienopyrrole scaffolds represents a masterclass in both bioisosteric drug design and organic semiconductor engineering. By fusing an electron-rich pyrrole with a thiophene ring, chemists unlock a highly polarizable, planar π -system. However, the exact regiochemistry of this fusion—yielding either thieno[3,2-b]pyrrole or thieno[2,3-b]pyrrole —fundamentally alters the molecular topology, electronic distribution, and intermolecular interactions.

This guide objectively compares the physicochemical, pharmacological, and optoelectronic performance of these two isomeric scaffolds, providing researchers with the empirical data and validated protocols needed to select the optimal core for their specific applications.

Topological and Electronic Foundations

The primary distinction between the two scaffolds lies in the relative positioning of the heteroatoms.

• Thieno[3,2-b]pyrrole : The sulfur and nitrogen atoms are positioned on opposite sides of the fused system, creating a relatively linear, extended π -conjugated backbone.

• Thieno[2,3-b]pyrrole : The adjacent placement of the heteroatoms induces a distinct steric curvature, often referred to as a "banana-shaped" geometry.

Causality in Design : This topological shift dictates the molecule's dipole moment and spatial footprint. In solid-state materials, the linear [3,2-b] isomer facilitates tighter intermolecular π−π stacking distances. In biological systems, the altered electrostatic potential map of the [2,3-b] isomer dramatically shifts its binding affinity within highly conserved receptor pockets.

Figure 1: Application divergence of thienopyrrole isomers in drug discovery and materials science.

Medicinal Chemistry: Bioisosterism and Pharmacokinetics

Serotonin Receptor Specificity

Both scaffolds are excellent bioisosteres for the indole nucleus of N,N-dimethyltryptamine (DMT) at the 5-HT1A receptor. However, the exact isomer dictates subtype selectivity. The thieno[2,3-b]pyrrole isomer exhibits roughly twice the affinity for the 5-HT2A receptor compared to the [3,2-b] isomer, whereas the [3,2-b] isomer is more selective for 5-HT2B/C 1. This proves that serotonin receptor binding pockets are exquisitely sensitive to the dipole and electrostatic potential shifts caused by the sulfur atom's position.

Antiviral Activity & Metabolic Stability

Thieno[3,2-b]pyrrole derivatives have been successfully optimized as potent inhibitors of neurotropic alphaviruses (e.g., WEEV, VEEV) 2 and the Chikungunya virus (CHIKV). Crucially, structural optimization studies reveal that changing the position of the sulfur atom (shifting away from the[3,2-b] topology) severely attenuates metabolic stability in human liver microsomes (HLMs) [[3]](). The [3,2-b] configuration distributes the electron-donating effect of the pyrrole nitrogen in a way that makes the thiophene ring less susceptible to Cytochrome P450-mediated epoxidation or S-oxidation.

Materials Science: Optoelectronics and OFETs

Organic Field-Effect Transistors (OFETs)

The linear vs. curved topology plays a definitive role in thin-film crystallinity. Small molecules utilizing the linear thieno[3,2-b]pyrrole core demonstrate strong intermolecular lamellar packing upon thermal annealing, achieving high charge carrier mobilities (e.g., up to 0.0259 cm²/Vs). In contrast, curved or "banana-shaped" architectures often suffer from steric disruptions in the solid state, trapping charge carriers in amorphous domains and leading to significantly lower hole mobilities 4.

Polymer Solar Cells (PSCs)

The electron-rich nature of the pyrrole ring in the[3,2-b] configuration raises the Highest Occupied Molecular Orbital (HOMO) level and narrows the optical bandgap. This makes it a superior building block for non-fullerene acceptors (NFAs), yielding polymer solar cells with high power conversion efficiencies and outstanding fill factors 5.

Quantitative Performance Comparison

Table 1: Comparative Physicochemical and Biological Properties

Property	Thieno[3,2-b]pyrrole Scaffold	Thieno[2,3-b]pyrrole Scaffold	Causality / Impact
Backbone Geometry	Linear	Curved (Banana-shaped)	Dictates solid-state packing and receptor pocket fit.
5-HT1A Affinity	High (Comparable to Indole)	High (Comparable to Indole)	Both act as potent bioisosteres for the indole nucleus.
5-HT2A Affinity	Lower than Indole	Higher than[3,2-b] isomer	Receptor isoforms are highly sensitive to aromatic electrostatics.
Charge Carrier Mobility	High (e.g., 0.0259 cm²/Vs)	Lower (e.g., 5.41 × 10⁻⁵ cm²/Vs)	Linear backbone promotes strong lamellar packing upon annealing.
Metabolic Stability (HLM)	Moderate to High (Modifiable)	Generally Lower	Sulfur position influences susceptibility to CYP-mediated oxidation.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols outline the standard evaluation workflows for these scaffolds.

Protocol A: In Vitro Metabolic Stability (HLM) Profiling

Purpose : To evaluate the susceptibility of thienopyrrole derivatives to CYP450-mediated oxidation. Causality & Self-Validation : The inclusion of a minus-NADPH control is non-negotiable. Because NADPH is the mandatory cofactor for CYP450 enzymes, this control validates that compound depletion is strictly enzymatic rather than a result of chemical instability or non-specific binding to microsomal proteins.

Figure 2: Self-validating HLM metabolic stability workflow with essential CYP-dependence controls.

Step-by-Step Methodology :

• Preparation : Prepare a 1 µM solution of the thienopyrrole test compound in 0.1 M potassium phosphate buffer (pH 7.4).

• Microsome Addition : Add Human Liver Microsomes (HLMs) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Control Segregation : Split the mixture. To the control group, add buffer instead of NADPH (Minus-NADPH control).

• Initiation : Initiate the reaction in the test group by adding NADPH to a final concentration of 1 mM.

• Quenching : At designated time points (e.g., 0, 5, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (IS).

• Analysis : Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the half-life ( T1/2​ ).

Protocol B: OFET Device Fabrication and Mobility Characterization

Purpose : To measure the hole mobility of thienopyrrole-based organic semiconductors. Causality & Self-Validation : Devices must be evaluated before and after thermal annealing. Annealing provides the thermal energy required to transition the kinetic, as-cast film into a thermodynamically stable, highly crystalline state. Comparing pre- and post-annealing mobility isolates the structural impact of the backbone topology on solid-state self-assembly.

Step-by-Step Methodology :

• Substrate Preparation : Clean heavily doped n-type Si wafers (acting as the bottom gate) with a thermally grown SiO2 dielectric layer using piranha solution, followed by sequential sonication in water, acetone, and isopropanol.

• Surface Treatment : Treat the SiO2 surface with octadecyltrichlorosilane (OTS) to create a hydrophobic self-assembled monolayer, reducing interfacial charge traps.

• Semiconductor Deposition : Spin-coat the thienopyrrole small molecule (dissolved in chloroform, 5 mg/mL) onto the treated substrate in a nitrogen-filled glovebox.

• Thermal Annealing : Anneal the thin films on a hotplate at 120°C for 5 minutes to induce lamellar packing. Keep a subset of devices unannealed as a control.

• Electrode Deposition : Thermally evaporate gold (Au) source and drain electrodes (Bottom-Gate/Top-Contact configuration) through a shadow mask.

• Characterization : Measure the transfer and output characteristics using a semiconductor parameter analyzer under a vacuum to calculate field-effect mobility in the saturation regime.

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Thieno[3,2-b]pyrrole vs dithieno[3,2-b:2′,3′-d]pyrrole in organic electronics

An In-Depth Comparative Guide to Thieno[3,2-b]pyrrole and Dithieno[3,2-b:2′,3′-d]pyrrole in Organic Electronics

Introduction: Core Building Blocks for Advanced Organic Semiconductors

In the landscape of organic electronics, the design and synthesis of novel π-conjugated systems are paramount to advancing the performance of devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). Among the plethora of heterocyclic building blocks, those containing fused thiophene rings have garnered significant attention due to their ability to enforce planarity, enhance intermolecular interactions, and tune electronic properties. This guide provides a detailed comparison of two prominent electron-rich heterocycles: the bicyclic thieno[3,2-b]pyrrole (TP) and the tricyclic dithieno[3,2-b:2′,3′-d]pyrrole (DTP) .

While structurally related, the addition of a second fused thiophene ring in DTP introduces critical differences in molecular geometry, electronic structure, and ultimately, device performance. This document, intended for researchers and scientists in materials science and drug development, will dissect these differences, supported by experimental data, to provide a clear understanding of the structure-property relationships that govern their application in high-performance organic electronics. We will explore their comparative performance in OFETs and OPVs, delve into their synthesis and processability, and provide foundational experimental protocols for device fabrication.

Molecular Structure: The Foundation of Function

The fundamental distinction between TP and DTP lies in their core aromatic structure. TP consists of a central pyrrole ring fused with a single thiophene ring, whereas DTP features a pyrrole ring fused with thiophene rings on both sides. This seemingly small change has profound implications for the molecule's properties.

Caption: Chemical structures of Thieno[3,2-b]pyrrole (TP) and Dithieno[3,2-b:2′,3′-d]pyrrole (DTP).

• Planarity and Conjugation: DTP possesses a more extended and rigid planar structure compared to TP.[1] This enhanced planarity across the fused tricyclic system facilitates more effective π-electron delocalization along the conjugated backbone of a polymer or small molecule. This is a critical factor for achieving high charge carrier mobility.[1][2]

• Electron-Donating Strength: Both heterocycles are electron-rich due to the presence of the nitrogen and sulfur lone pairs. However, the larger, more polarizable π-system of DTP makes it a significantly stronger electron-donating unit.[3][4] This property is highly desirable for creating donor-acceptor (D-A) materials with narrow bandgaps for efficient light absorption.

• Tunability: A key advantage shared by both TP and DTP is the nitrogen atom on the pyrrole ring. This site provides a convenient handle for N-alkylation or N-arylation, which can be used to fine-tune solubility, molecular packing, and the material's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels without sterically hindering the conjugated backbone.[5][6][7]

Performance in Organic Field-Effect Transistors (OFETs)

The performance of an OFET is primarily characterized by its charge carrier mobility (µ), which measures how quickly charges can move through the semiconductor layer. The inherent structural differences between TP and DTP directly impact this key metric.

The rigid and planar backbone of DTP promotes strong intermolecular π-π stacking, creating efficient pathways for charge transport.[1] Consequently, DTP-based polymers and small molecules frequently exhibit high hole mobilities. In contrast, while TP-based materials can also achieve good performance, the greater structural rigidity of DTP often provides a distinct advantage.

Material Type	Core Unit	Highest Reported Hole Mobility (μh)	On/Off Ratio	Reference
D-A Copolymer	DTP	0.21 cm²/V·s	~10⁵	[2][8]
A-D-D-A Small Molecule	DTP	0.12 cm²/V·s	10⁶	[9]
D-A Copolymer	TP	0.12 cm²/V·s	~10³	[6]
D-A Copolymer (with Furan spacer)	TP	0.42 cm²/V·s	>10⁵	[10]

Analysis of OFET Performance: As shown in the table, DTP-based materials consistently achieve high hole mobilities. For instance, a copolymer of N-alkyl DTP and bithiophene demonstrated an impressive mobility of 0.21 cm²/V·s even in a relatively disordered film state.[2] This highlights DTP's intrinsic ability to facilitate charge transport.

Thieno[3,2-b]pyrrole is also a highly capable building block. A copolymer incorporating TP and diketopyrrolopyrrole (DPP) achieved a respectable mobility of 0.12 cm²/V·s.[6] Further molecular engineering, such as the introduction of a furan spacer to improve planarity and molecular packing, significantly boosted the mobility of a similar TP-DPP polymer to 0.42 cm²/V·s.[10] This demonstrates that while DTP may have a higher baseline potential for mobility due to its structure, clever molecular design can allow TP-based systems to achieve comparable or even superior performance.

Performance in Organic Photovoltaics (OPVs)

In OPVs, the goal is to maximize power conversion efficiency (PCE), which is a product of the open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The electronic properties of the donor and acceptor materials are critical. Both TP and DTP have been successfully employed to create low-bandgap materials that can absorb a significant portion of the solar spectrum, which is essential for generating a high Jsc.

DTP's strong electron-donating character and ability to form planar, crystalline domains make it a workhorse in high-efficiency OPVs, both in donor polymers and as a core component of non-fullerene acceptors (NFAs).[11][12] TP has emerged as a potent building block for NFAs as well, often contributing to devices with high Voc and low energy loss.[5]

Application	Core Unit	Donor:Acceptor System	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
NFA	DTP	PBDB-T:INPIC-4F	0.85	19.34	79.8	13.13	[13]
NFA	TP	PBDB-T:PTBTP-4F	0.86	20.74	69.0	12.33	[14]
NFA	TP	PM6:ThPy3	0.83	23.82	77.1	15.30	[5]
Polymer Donor	DTP	PDTP-IID:PC₇₁BM	0.51	1.64	27.0	0.23	[15]

Analysis of OPV Performance: The data clearly shows the success of both building blocks in state-of-the-art OPVs. DTP-based NFAs have enabled PCEs exceeding 13%, demonstrating their capability to generate both high current and maintain a good fill factor.[13]

TP-based NFAs are also highly competitive. The PTBTP-4F acceptor achieved a PCE of 12.33%, and notably, the ThPy3-based acceptor pushed the efficiency of a binary cell to an impressive 15.3%.[5][14] A key finding from this work was that the incorporation of the TP unit led to a higher Voc and lower energy loss compared to a reference acceptor, which is a significant advantage for maximizing device efficiency.[5] While early DTP-based donor polymers showed modest efficiencies, recent advancements in NFA design have propelled DTP-based systems to the forefront of the field.[11][12][16]

Synthesis and Processability

The synthetic accessibility and processability of materials are crucial for their practical application.

• Monomer Synthesis: Versatile methods for the synthesis of both TP and DTP monomers have been established. A common approach for DTP involves the Pd-catalyzed Buchwald-Hartwig amination of halogenated bithiophene precursors.[17] More recently, "inverted" methods using Pd- or Cu-catalyzed coupling of the parent H-DTP with aryl halides have expanded the synthetic toolbox.[4][17]

• Polymerization: Donor-acceptor copolymers based on both TP and DTP are typically synthesized via Stille or Suzuki cross-coupling reactions, which allow for the creation of high molecular weight materials.[2][15]

• Solubility: The extended, rigid structure of DTP can sometimes lead to poor solubility, hindering solution-based device fabrication.[15] Therefore, the N-functionalization strategy is particularly vital for DTP-based materials to attach solubilizing alkyl chains. TP, being a smaller bicyclic system, generally offers better intrinsic solubility.

Experimental Protocols

To provide practical context, the following sections detail generalized procedures for fabricating and characterizing OFETs and OPVs.

Fabrication of a Bottom-Gate, Top-Contact (BGTC) OFET

This protocol describes a common architecture for testing the charge transport properties of a new semiconductor.

Caption: Workflow for fabricating a bottom-gate, top-contact OFET.

Step-by-Step Methodology:

• Substrate Preparation: Begin with a highly doped n-type silicon wafer (which acts as the gate electrode) with a thermally grown layer of silicon dioxide (SiO₂) serving as the gate dielectric. Clean the substrate sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol.

• Dielectric Surface Modification: To improve the semiconductor/dielectric interface and promote ordered film growth, treat the SiO₂ surface with a self-assembled monolayer (SAM) of a silanizing agent like octadecyltrichlorosilane (OTS).

• Semiconductor Film Deposition: Dissolve the TP or DTP-based polymer/small molecule in a suitable organic solvent (e.g., chloroform, chlorobenzene). Spin-coat the solution onto the OTS-treated substrate to form a thin film. The spin speed and solution concentration will determine the film thickness.

• Thermal Annealing: Transfer the substrate to a hot plate inside a nitrogen-filled glovebox and anneal at a specific temperature (e.g., 100-200 °C).[6][10] This step removes residual solvent and can significantly improve the crystallinity and molecular packing of the semiconductor film.

• Electrode Deposition: Using a shadow mask to define the channel length and width, thermally evaporate gold (Au) source and drain electrodes onto the semiconductor film under high vacuum.

• Characterization: Measure the current-voltage (I-V) characteristics of the OFET device using a semiconductor parameter analyzer. From the transfer and output curves, extract key parameters like charge carrier mobility, on/off ratio, and threshold voltage.

Fabrication of a Conventional Bulk Heterojunction (BHJ) OPV

This protocol outlines the fabrication of a standard OPV architecture.

Caption: Workflow for fabricating a bulk heterojunction organic solar cell.

Step-by-Step Methodology:

• Substrate Preparation: Start with a pre-patterned Indium Tin Oxide (ITO) coated glass substrate. The ITO serves as the transparent anode. Clean the substrate thoroughly as described for OFETs.

• Hole Transport Layer (HTL) Deposition: Spin-coat a layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the ITO.[18] Anneal the film according to the manufacturer's specifications to remove water. This layer facilitates hole extraction and blocks electrons.[18]

• Active Layer Preparation and Deposition: Prepare a blend solution by dissolving the TP or DTP-based donor material and a suitable acceptor (e.g., a fullerene derivative like PC₇₁BM or a non-fullerene acceptor) in a common solvent.[18] Transfer the substrates into a nitrogen-filled glovebox and spin-coat the active layer blend on top of the HTL.

• Active Layer Annealing: Thermally anneal the film to optimize the nanoscale morphology (phase separation) of the bulk heterojunction, which is critical for efficient exciton dissociation and charge transport.

• Cathode Deposition: Transfer the substrates to a thermal evaporator. Deposit a low work function metal (e.g., Calcium or Lithium Fluoride) followed by a thicker, more stable metal layer (e.g., Aluminum) to form the cathode.

• Characterization: Test the completed device under a solar simulator (AM 1.5G, 100 mW/cm²). Measure the current density-voltage (J-V) curve to determine the Voc, Jsc, FF, and calculate the overall PCE.

Conclusion and Future Outlook

Both thieno[3,2-b]pyrrole (TP) and dithieno[3,2-b:2′,3′-d]pyrrole (DTP) are exceptionally valuable building blocks in the field of organic electronics. The choice between them is dictated by the specific performance goals of the target application.

• Dithieno[3,2-b:2′,3′-d]pyrrole (DTP) is the superior choice when the primary goal is to achieve maximum charge carrier mobility and strong light absorption extending into the near-infrared. Its extended, rigid, and planar structure is inherently conducive to the tight π-stacking required for efficient charge transport, making it a staple for high-performance OFETs and OPVs.[1][3]

• Thieno[3,2-b]pyrrole (TP) represents a highly versatile and potent alternative. While its smaller conjugated core may result in a slightly lower intrinsic mobility compared to DTP, it has been proven to be a component of champion OPV devices.[5] Its incorporation can lead to favorable energy levels, resulting in higher open-circuit voltages and lower energy losses, which are critical for pushing PCE records.[5] Furthermore, its slightly less rigid nature can be advantageous for solubility and processability.

The N-functionalization common to both systems remains a powerful tool for fine-tuning material properties. Future research will undoubtedly continue to exploit this feature, along with the development of novel donor-acceptor pairings and device engineering strategies, to unlock even higher levels of efficiency and stability in organic electronic devices based on these remarkable heterocyclic cores.

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• Thieno[3,2-b]thiophene-diketopyrrolopyrrole-containing polymers for high-performance organic field-effect transistors and organic photovoltaic devices. Journal of the American Chemical Society. [Link]

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• Highly Fluorescent Dithieno[3,2-b:2′,3′-d]pyrrole-Based Materials: Synthesis, Characterization, and OLED Device Applications. Macromolecules. [Link]

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• Second Generation Dithieno[3,2-b:2′,3′-d]pyrrole Building Blocks with Stabilized Energy Levels. Organic Letters. [Link]

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Safety & Regulatory Compliance

Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate proper disposal procedures

As a Senior Application Scientist, establishing an uncompromised safety culture in the laboratory is non-negotiable. Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate (CAS 89168-61-6) is an advanced heterocyclic building block utilized extensively in medicinal chemistry and drug discovery[1][2]. While it offers immense synthetic utility, its handling requires rigorous adherence to established safety and disposal protocols.

This guide provides a self-validating system for the operational handling, spill response, and final disposal of this compound, ensuring compliance with environmental regulations and protecting laboratory personnel.

Physicochemical Profiling & Hazard Assessment

Understanding the inherent properties of a chemical is the first step in risk mitigation. Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is an organic ester containing a fused thienopyrrole core. Based on standardized Safety Data Sheets (SDS) for this class of compounds[3][4], it presents specific acute hazards that dictate our operational controls.

Table 1: Physicochemical Properties & Hazard Profile

Parameter	Specification / Data	Causality for Safety Protocol
CAS Number	89168-61-6[2]	Ensures accurate SDS retrieval and waste tracking.
Physical State	Solid (Powder/Crystals)	Prone to aerosolization; requires draft protection.
H302	Harmful if swallowed[3]	Mandates strict prohibition of food/drink in the lab.
H315 / H319	Causes skin/serious eye irritation[3]	Necessitates impermeable dermal and ocular PPE barriers.
H335	May cause respiratory irritation[3]	Dictates mandatory handling within a certified fume hood.

Operational Handling Protocol

Do not merely follow these steps; understand the causality behind them. Every action must validate the integrity of your safety environment[5].

• Engineering Controls: Always handle the compound inside a certified chemical fume hood with a verified face velocity of 80–120 feet per minute (fpm). Causality: The H335 hazard indicates respiratory irritation[3]; maintaining negative pressure prevents the inhalation of airborne particulates.

• Personal Protective Equipment (PPE): Don nitrile gloves, chemical-splash safety goggles, and a flame-resistant lab coat. Causality: H315 and H319 dictate that all potential dermal and ocular exposure routes must be physically blocked[3].

• Transfer Mechanics: Use anti-static weighing boats and grounded spatulas. Causality: Static charge can cause fine organic powders to disperse rapidly, leading to surface contamination and inhalation risks.

Diagram 1: Operational handling and immediate spill response workflow.

Spill Response Methodology

If a spill occurs, initiate the following self-validating cleanup system:

• Step 1: Containment. Do not use water initially. Causality: Water can cause hydrophobic organic powders to spread or become slippery, expanding the contamination zone.

• Step 2: Absorption. Carefully sweep up the solid using a damp paper towel or an inert, dust-suppressing absorbent material.

• Step 3: Surface Decontamination. Wash the affected area with a suitable organic solvent (e.g., isopropanol) to dissolve residual ester, followed by a standard soap and water wash.

Comprehensive Disposal Procedures

Proper disposal prevents environmental contamination and regulatory non-compliance. Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate is a halogen-free organic solid and must be segregated accordingly[3][6].

Step-by-Step Disposal Protocol

• Waste Segregation:

  • Solid Waste: Place unreacted or spilled powder into a designated, double-bagged "Hazardous Solid Waste - Non-Halogenated" container.

  • Liquid Waste: If the compound is dissolved in organic solvents (e.g., DMSO, DMF, or EtOAc) during synthesis, dispose of the mixture in the "Non-Halogenated Organic Solvent" waste carboy. If dissolved in DCM or Chloroform, it must be diverted to the "Halogenated Organic Solvent" waste stream.

• Packaging and Labeling:

  • Ensure all waste containers are chemically compatible (e.g., High-Density Polyethylene - HDPE).

  • Label clearly with the full chemical name—do not use abbreviations. Include the primary GHS hazard warnings (Irritant, Harmful)[6].

• Deactivation/Neutralization:

  • As a stable ester, this compound does not require in-lab neutralization prior to disposal. Causality: Attempting base-catalyzed hydrolysis in the lab generates unnecessary, highly basic liquid waste and introduces secondary exothermic risks without providing a disposal advantage.

• Final Disposition (Incineration):

  • Transfer the sealed, labeled waste to your institutional Environmental Health and Safety (EHS) department. The ultimate disposal method is high-temperature incineration (>1000°C) at a licensed facility. Causality: Incineration completely oxidizes the thienopyrrole core into CO₂, H₂O, NOₓ, and SOₓ, which are subsequently scrubbed by the incinerator's emission controls, ensuring zero environmental persistence.

Diagram 2: Logical segregation and final incineration pathway for chemical waste.

Self-Validating Systems in Disposal

A protocol is only as strong as its verification mechanisms. To ensure the disposal process was executed flawlessly, apply the following self-validating checks:

• Mass Balance Verification: The mass of the compound utilized in the reaction plus the mass transferred to the solid waste container must equal the total mass removed from the primary stock bottle. Significant discrepancies indicate an unaddressed spill or aerosolization.

• Container Integrity Check: Inspect the HDPE waste container 24 hours post-disposal. There should be no bulging, venting, or thermal degradation, confirming that no incompatible cross-reactions occurred within the waste matrix.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. Available at:[Link]

• American Chemical Society. "ACS Guidelines for Chemical Laboratory Safety in Academic Institutions." ACS Committee on Chemical Safety. Available at:[Link]

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